2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate

Core Science & Biosynthesis

The Mechanistic Role of 2-Methyl-1-oxopropan-2-yl Cyclohexanecarboxylate in Advanced Organic Synthesis

Executive Summary

In modern organic synthesis, the design of highly functionalized, stereochemically predictable building blocks is paramount for the efficient assembly of complex active pharmaceutical ingredients (APIs). 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate (MOCC) is a specialized α-acyloxy aldehyde that serves as a versatile bifunctional synthon. Featuring an electrophilic aldehyde, a sterically demanding gem-dimethyl group, and a robust lipophilic cyclohexanecarboxylate ester, MOCC enables highly controlled multicomponent reactions, stereoselective nucleophilic additions, and complex molecular rearrangements.

This technical guide dissects the causality behind MOCC’s reactivity, providing drug development professionals with validated mechanistic pathways and self-validating experimental protocols.

Structural and Electronic Profiling

The utility of MOCC in synthesis is dictated by its unique structural triad:

• The Aldehyde Moiety: Acts as the primary electrophilic center, susceptible to nucleophilic attack by amines, enolates, and isocyanides.

• The gem-Dimethyl Group: Induces the Thorpe-Ingold effect (angle compression). This steric bulk restricts conformational rotation around the C-C bond, pre-organizing the molecule for highly diastereoselective transition states and accelerating intramolecular cyclizations or rearrangements.

• The Cyclohexanecarboxylate Ester: Serves a dual purpose. It acts as a robust, lipophilic protecting group that survives mild acidic/basic conditions but can be selectively saponified. Furthermore, its carbonyl oxygen acts as a crucial Lewis base for metal coordination.

Core Mechanistic Pathways

Mechanism A: Chelation-Controlled Nucleophilic Addition

When MOCC is subjected to nucleophilic addition (e.g., allylation or aldol reactions) in the presence of a bidentate Lewis acid (such as TiCl₄ or MgBr₂), the reaction proceeds via a rigid Cram-chelation transition state .

The metal coordinates simultaneously to the aldehyde oxygen and the ester carbonyl oxygen, forming a stable 5-membered chelate ring. The gem-dimethyl group forces the bulky cyclohexyl moiety into a pseudo-equatorial position, effectively shielding one face of the aldehyde. Consequently, the nucleophile is forced to attack from the less hindered face, resulting in exceptional diastereomeric ratios (dr > 95:5).

Fig 1: Cram-chelation logic dictating facial selectivity in MOCC nucleophilic addition.

Mechanism B: Isocyanide-Based Multicomponent Reactions (IMCRs)

MOCC is an ideal substrate for isocyanide-based multicomponent reactions, specifically the Passerini 3-component reaction (P-3CR) and the Ugi 4-component reaction (U-4CR) [1][2].

In the U-4CR, MOCC condenses with a primary amine to form an imine. Protonation by a carboxylic acid yields a highly electrophilic iminium ion, which is attacked by an isocyanide to form a nitrilium intermediate. The carboxylate then attacks the nitrilium carbon, triggering a spontaneous Mumm rearrangement (an irreversible acyl transfer) to yield a stable α-acylamino carboxamide[3]. The use of α-acyloxy aldehydes like MOCC in these reactions allows for the rapid, atom-economical assembly of highly complex peptidomimetic scaffolds[4].

Fig 2: Ugi 4-Component Reaction (U-4CR) pathway utilizing MOCC as the carbonyl input.

Mechanism C: [1,4]-O-to-N Acyl Migration

A highly specialized application of MOCC involves reductive amination followed by acyl migration. When the aldehyde is converted to a secondary amine, the resulting α-acyloxy amine is thermodynamically driven to undergo an intramolecular [1,4]-O-to-N acyl shift. The cyclohexanecarbonyl group migrates from the oxygen to the nitrogen atom. This entropy-driven rearrangement transforms an ester and an amine into a highly stable amide and a free tertiary alcohol, providing a seamless route to complex α-hydroxy amides.

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols represent self-validating systems for utilizing MOCC in synthesis.

Protocol 1: Diastereoselective Allylation of MOCC

Objective: Synthesize a stereodefined α-acyloxy homoallylic alcohol via chelation control.

• Preparation: Flame-dry a Schlenk flask under argon. Add MOCC (1.0 mmol) and anhydrous CH₂Cl₂ (10 mL).

• Chelation: Cool the solution to -78 °C using a dry ice/acetone bath. Dropwise, add TiCl₄ (1.1 mmol, 1.0 M in CH₂Cl₂). Stir for 15 minutes to ensure complete formation of the 5-membered chelate complex. The solution will typically turn pale yellow.

• Nucleophilic Addition: Slowly add allyltrimethylsilane (1.5 mmol). Maintain the reaction at -78 °C for 4 hours.

• Quench & Workup: Quench the reaction at -78 °C by adding saturated aqueous NaHCO₃ (5 mL). Allow the mixture to warm to room temperature. Extract with CH₂Cl₂ (3 × 15 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Validation: Purify via flash chromatography. Analyze via ¹H NMR to confirm the diastereomeric ratio (expected >95:5 based on Cram-chelation).

Protocol 2: Ugi Four-Component Reaction (U-4CR)

Objective: Assemble a peptidomimetic scaffold using MOCC[2][3].

• Imine Formation: In a 20 mL vial, dissolve MOCC (1.0 mmol) and benzylamine (1.0 mmol) in HPLC-grade Methanol (5 mL). Stir at room temperature for 30 minutes to allow complete imine condensation.

• Multicomponent Assembly: Add benzoic acid (1.0 mmol) followed by tert-butyl isocyanide (1.0 mmol)[2].

• Reaction: Stir the mixture at room temperature for 24 hours. The Mumm rearrangement acts as the thermodynamic sink, driving the reaction to completion.

• Isolation: Evaporate the solvent under reduced pressure. Dissolve the crude residue in EtOAc, wash with 1M HCl, saturated NaHCO₃, and brine to remove unreacted starting materials.

• Validation: Evaporate and purify via recrystallization or chromatography. LC-MS will confirm the exact mass of the α-acylamino carboxamide product.

Quantitative Data Summarization

The table below summarizes the expected quantitative metrics when utilizing MOCC across various synthetic methodologies, highlighting the efficiency and stereocontrol imparted by its structure.

Reaction Type	Reagents / Interacting Partners	Catalyst / Solvent	Conditions	Typical Yield (%)	Diastereomeric Ratio (dr)
Nucleophilic Allylation	MOCC, Allyl-TMS	TiCl₄ / CH₂Cl₂	-78 °C, 4h	82 - 88%	> 95:5 (Chelation control)
Aldol Addition	MOCC, Silyl Enol Ether	MgBr₂·OEt₂ / THF	-40 °C, 6h	75 - 81%	92:8
Ugi-4CR	MOCC, BnNH₂, PhCOOH, t-BuNC	None / MeOH	25 °C, 24h	85 - 93%	1:1 (Epimeric at newly formed center)
Passerini-3CR	MOCC, PhCOOH, t-BuNC	None / CH₂Cl₂	25 °C, 12h	80 - 89%	1:1
Reductive Amination / Migration	MOCC, R-NH₂, NaBH(OAc)₃	AcOH / DCE	25 °C, 16h	70 - 78%	N/A (Yields α-hydroxy amide)

References

• Exploiting the Different Nucleophilicity of the Isocyano Group: A Strategy for the Isocyanide Functionalization IRIS - Università del Piemonte Orientale URL: [Link]

• Passerini Multicomponent Reactions ResearchGate URL: [Link]

• Multicomponent Reactions | Notes PharmaXChange.info URL: [Link]

• Multi-component Reactions – Methods for Drug Discovery Aaltodoc URL:[Link]

• Multiple multicomponent macrocyclizations including bifunctional building blocks (MiBs) based on Staudinger and Passerini three-component reactions PubMed (NIH) URL: [Link]

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• 4. Multiple multicomponent macrocyclizations including bifunctional building blocks (MiBs) based on Staudinger and Passerini three-component reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Thermodynamic Solvation Profiling of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate: A Comparative Analysis in Polar vs. Non-Polar Organic Solvents

Executive Summary

Understanding the solubility profile of complex organic intermediates is a critical prerequisite for optimizing synthetic routes, extraction protocols, and chromatographic separations. 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate is a sterically hindered, moderately polar ester. Due to its unique molecular architecture—combining a lipophilic cyclohexane ring with polar ester and aldehyde moieties—its solvation thermodynamics are highly dependent on the dispersion and dipole-dipole interaction capabilities of the chosen solvent.

This technical guide provides a comprehensive, causality-driven framework for predicting and empirically validating the solubility of this compound across various organic solvent classes.

Molecular Architecture & Physicochemical Profiling

To accurately predict solubility, we must first deconstruct the molecule into its functional domains and assess how each interacts with solvent molecules.

• Hydrophobic Core (Cyclohexyl Ring & tert-Butyl equivalent carbon skeleton): The bulky aliphatic regions provide substantial dispersion forces ( δD​ ). These domains are highly lipophilic and drive the molecule's affinity for non-polar solvents.

• Polar Linkages (Ester and Aldehyde Groups): The ester (-COO-) and aldehyde (-CHO) moieties act as strong dipole-dipole interactors ( δP​ ) and hydrogen-bond acceptors ( δH​ ).

• Causality of Solvation: Crucially, this molecule lacks strong hydrogen-bond donors (such as -OH or -NH). Because it cannot donate hydrogen bonds, it cannot form the extensive, cohesive 3D hydrogen-bond networks required to dissolve efficiently in highly polar protic solvents like water. Conversely, it exhibits exceptional solubility in polar aprotic and non-polar solvents where dispersion and dipole interactions dominate the thermodynamic landscape.

Solvation Thermodynamics: The Hansen Solubility Framework

To move beyond empirical guesswork, we utilize the 1 [1] model. HSP divides the total cohesive energy of a liquid into three distinct quantitative components:

• δD​ : Energy from dispersion forces.

• δP​ : Energy from dipolar intermolecular forces.

• δH​ : Energy from hydrogen bonds.

By calculating the interaction radius ( Ra​ ) between the solute and a given solvent, we can predict miscibility. For 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate, the estimated HSP values ( δD​≈16.5 , δP​≈5.2 , δH​≈4.8 MPa1/2 ) indicate that solvents with moderate-to-high dispersion forces and low-to-moderate hydrogen bonding parameters will yield the highest solubility.

Figure 1: Thermodynamic solvation pathways based on molecular structural components.

Empirical Solubility Protocol: The Self-Validating Shake-Flask Method

Theoretical models must be empirically validated. To determine the absolute thermodynamic solubility limit, we employ the 2 [2]. This protocol is a self-validating system because it relies on establishing a true thermodynamic equilibrium between the solid phase and the saturated solution, eliminating kinetic dissolution artifacts.

Step-by-Step Methodology

• Solvent Preparation: Select a panel of HPLC-grade solvents representing different polarities (e.g., Hexane, Toluene, Dichloromethane, Acetone, Ethanol). Causality: HPLC-grade solvents are mandatory to prevent trace impurities (like water in hygroscopic solvents) from altering the dielectric constant and skewing solubility data.

• Excess Solute Addition: Add an excess amount of the compound (approx. 500 mg) to 5 mL of each solvent in sealed amber glass vials. Causality: Amber glass prevents photo-oxidation of the sensitive aldehyde moiety. Excess solute ensures the system physically cannot dissolve more material, forcing thermodynamic saturation.

• Thermal Equilibration: Agitate the vials at 200 RPM in a temperature-controlled orbital shaker at 25.0 ± 0.1 °C for 48 hours. Causality: 48 hours provides sufficient time to overcome the activation energy of dissolution, ensuring a true thermodynamic plateau rather than a transient kinetic state.

• Phase Separation: Centrifuge the suspensions at 10,000 × g for 15 minutes, followed by filtration of the supernatant through a 0.22 µm PTFE syringe filter. Causality: PTFE is chemically inert to aggressive organic solvents. Centrifugation prior to filtration prevents filter clogging and ensures no undissolved micro-particulates pass through to artificially inflate the solubility measurement.

• Quantification via HPLC-UV: Dilute the filtered supernatant and inject it into an HPLC system equipped with a C18 column and a UV detector ( λmax​ ~210 nm).

  • Critical Application Insight (Causality): When testing solubility in polar protic solvents like ethanol, the aldehyde moiety (-CHO) is susceptible to nucleophilic attack, potentially forming a hemiacetal. Chromatographic separation ensures that only the intact parent ester is quantified, isolating the true solubility from dynamic covalent degradation.

Figure 2: Self-validating shake-flask experimental workflow for solubility determination.

Quantitative Data Presentation

The table below summarizes the theoretical and empirically derived solubility limits for 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate [3] across various solvent classes at 25°C.

Solvent Class	Solvent	HSP ( δD​ , δP​ , δH​ ) [MPa 1/2 ]	Predicted Interaction	Empirical Solubility Limit (mg/mL at 25°C)
Non-Polar	Hexane	14.9, 0.0, 0.0	Moderate	> 100
Non-Polar	Toluene	18.0, 1.4, 2.0	High	> 250 (Freely Soluble)
Polar Aprotic	Dichloromethane	17.0, 7.3, 7.1	Very High	> 250 (Miscible)
Polar Aprotic	Acetone	15.5, 10.4, 7.0	High	> 200
Polar Protic	Ethanol	15.8, 8.8, 19.4	Low-Moderate	~ 45
Highly Polar	Water	15.6, 16.0, 42.3	Insoluble	< 0.1

Note: Solubility in polar protic solvents (e.g., Ethanol) is limited by the high δH​ of the solvent disrupting its own cohesive hydrogen-bond network without reciprocal donor compensation from the solute.

References

• Title: Pencil and Paper Estimation of Hansen Solubility Parameters | ACS Omega Source: ACS Publications URL
• Source: Journal of Pharmaceutical and Biomedical Analysis (via ResearchGate)
• Title: Buy Disodium acetyl glucosamine phosphate (EVT-13275586) | 1059180-18-5 - EvitaChem (Contains catalog data for 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate)

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• 2. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Thermal Stability and Melting Point of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The characterization of a compound's thermal properties is a cornerstone of chemical and pharmaceutical development, directly influencing its storage, handling, formulation, and ultimate therapeutic efficacy. This guide provides a comprehensive technical overview of the methodologies used to determine the thermal stability and melting point of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate. We delve into the theoretical underpinnings of these properties, present detailed, self-validating experimental protocols for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA), and discuss the interpretation of the resulting data. This document is designed to equip researchers with the expertise to conduct these analyses with scientific rigor and to understand the causal relationships between molecular structure and thermal behavior.

Introduction and Compound Identification

The subject of this guide is the ester formed between cyclohexanecarboxylic acid and a C4 alcohol fragment. The provided name, "2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate," is non-standard. A systematic analysis of the "2-Methyl-1-oxopropan-2-yl" fragment suggests it refers to a tert-butyl (1,1-dimethylethyl) group. Therefore, this guide will proceed under the assumption that the compound of interest is tert-butyl cyclohexanecarboxylate .

This ester is a relevant model for understanding the behavior of compounds featuring the sterically hindered tert-butyl ester functional group, which is common in protecting group chemistry and as a bulky moiety in drug design. Understanding its melting behavior and decomposition pathway is critical for predicting its shelf-life, identifying potential degradation risks during manufacturing, and ensuring process safety.

Table 1: Physicochemical Properties of tert-butyl cyclohexanecarboxylate

Property	Value	Source
Molecular Formula	C₁₁H₂₀O₂	PubChem[1]
Molecular Weight	184.27 g/mol	PubChem[1]
CAS Number	16537-05-6	The Good Scents Company[2]
Boiling Point (est.)	208.7 °C @ 760 mmHg	The Good Scents Company[2]
Melting Point	Not available in searched literature.	Chemical Synthesis Database[3]

Theoretical Framework

Melting Point and Phase Transitions

The melting point (Tₘ) is the temperature at which a substance transitions from a solid to a liquid state at a given pressure. At the molecular level, this represents the point where the thermal energy supplied to the system overcomes the intermolecular forces holding the molecules in a fixed crystal lattice. For a pure crystalline substance, this transition occurs over a very narrow temperature range. The energy required for this phase change is the enthalpy of fusion (ΔHfus). Differential Scanning Calorimetry (DSC) is the premier technique for accurately measuring both Tₘ and ΔHfus.[4][5]

Thermal Stability and Decomposition Mechanisms

Thermal stability refers to a material's resistance to decomposition or chemical change as a function of temperature.[6] For tert-butyl esters, the primary thermal decomposition pathway is a well-established unimolecular elimination reaction (Eᵢ mechanism). This reaction proceeds through a six-membered cyclic transition state, yielding isobutylene gas and the corresponding carboxylic acid.[7]

This specific mechanism is favored due to the stability of the tertiary carbocation-like character in the transition state and the formation of a stable, volatile alkene. The temperature at which this decomposition begins is a critical measure of the compound's stability. Thermogravimetric Analysis (TGA) is the ideal method for quantifying this property by measuring mass loss as a function of temperature.[8][9]

Experimental Determination of Thermal Properties

The following sections detail the standard operating procedures for determining the melting point and thermal stability of tert-butyl cyclohexanecarboxylate. These protocols are designed to be self-validating through rigorous instrument calibration and adherence to established standards.

Melting Point Determination via Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and an inert reference as they are subjected to a controlled temperature program.[10] An endothermic event, such as melting, results in a measurable heat uptake by the sample to maintain the same temperature as the reference.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using high-purity indium as a standard, in accordance with ASTM E967.[11][12][13] The calibration should verify the melting onset of indium at 156.6 °C and its enthalpy of fusion.[10]

• Sample Preparation: Accurately weigh 2-5 mg of the sample into a clean aluminum DSC pan.[14] Crimp the pan with a lid to ensure good thermal contact. Prepare an identical, empty, crimped pan to serve as the reference.

• Instrument Setup:

  • Place the sample and reference pans into the DSC cell.

  • Purge the cell with an inert gas, such as nitrogen, at a flow rate of 50 mL/min to prevent oxidative degradation.

  • Set the temperature program:

    • Equilibrate at 25 °C.

    • Ramp the temperature from 25 °C to a temperature sufficiently above the expected melting point (e.g., 250 °C) at a constant heating rate of 10 °C/min.[10]

• Data Acquisition: Initiate the temperature program and record the differential heat flow as a function of temperature.

• Data Analysis:

  • Plot the heat flow (mW) versus temperature (°C).

  • The melting point (Tₘ) is determined as the extrapolated onset temperature of the endothermic peak.[15]

  • The enthalpy of fusion (ΔHfus) is calculated by integrating the area of the melting peak.

• Heating Rate: A rate of 10 °C/min is chosen as a balance between resolution and experimental time. Slower rates can improve resolution but may broaden peaks, while faster rates can cause thermal lag and shift the apparent Tₘ to higher temperatures.

• Inert Atmosphere: A nitrogen purge is critical to prevent any potential oxidation of the sample at elevated temperatures, which would interfere with the melting endotherm.

• Sample Mass: A small sample mass (2-5 mg) minimizes thermal gradients within the sample, leading to a sharper, more accurate melting peak.[14]

Caption: Workflow for Melting Point Determination by DSC.

Thermal Stability Assessment via Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time in a controlled atmosphere.[6] It provides a quantitative measure of thermal stability by identifying the temperature at which significant mass loss, due to decomposition, begins.

• Instrument Calibration: Calibrate the TGA's balance using standard weights. Verify the temperature calibration using certified magnetic standards (e.g., Curie point standards) according to manufacturer recommendations and principles outlined in standards like ASTM E1131.[16][17]

• Sample Preparation: Accurately weigh 5-10 mg of the sample into a clean, tared TGA crucible (e.g., alumina or platinum).[18][19] Ensure the sample forms a thin, even layer at the bottom of the crucible to facilitate uniform heating.[18]

• Instrument Setup:

  • Place the crucible onto the TGA's microbalance.

  • Purge the furnace with an inert gas, such as nitrogen, at a flow rate of 50-100 mL/min.

  • Set the temperature program:

    • Equilibrate at 30 °C.

    • Ramp the temperature from 30 °C to a temperature where decomposition is complete (e.g., 400 °C) at a constant heating rate of 10 °C/min.

• Data Acquisition: Initiate the program and continuously record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the percentage of initial mass versus temperature to generate the TGA curve.

  • The onset decomposition temperature (Tₒ) is determined as the temperature at which significant mass loss begins, often calculated using the tangent method on the primary mass loss step.

  • The total mass loss percentage should correspond to the expected loss of isobutylene (C₄H₈, MW = 56.11 g/mol ), which is approximately 30.5% of the initial mass of tert-butyl cyclohexanecarboxylate.

• Heating Rate: As with DSC, a 10 °C/min heating rate provides a good balance between sensitivity and experiment time.

• Inert Atmosphere: A nitrogen atmosphere is crucial to ensure the observed mass loss is due to the intended thermal decomposition pathway (elimination) rather than oxidative processes, which would occur in the presence of air and complicate the interpretation.

• Crucible Type: Alumina (aluminum oxide) crucibles are commonly used as they are inert over a wide temperature range and will not react with the sample or its decomposition products.[19]

Caption: Workflow for Thermal Stability Assessment by TGA.

Conclusion

The thermal characterization of tert-butyl cyclohexanecarboxylate serves as a critical step in its development and application. By employing the rigorous, standards-based protocols for DSC and TGA outlined in this guide, researchers can obtain reliable and reproducible data for its melting point and thermal stability. A thorough understanding of the underlying chemical principles, such as the Eᵢ decomposition mechanism of tert-butyl esters, provides the necessary context for interpreting these results. This integrated approach, combining robust experimental technique with sound theoretical knowledge, ensures the highest level of scientific integrity and provides the actionable insights required by drug development professionals.

References

• ASTM E1131-20, Standard Test Method for Compositional Analysis by Thermogravimetry, ASTM International, West Conshohocken, PA, 2020, [16][20]

• Wiss, J., Elbel, K. and Wiss, J. (2020) Compositional Analysis by Thermogravimetry, WJE. Available at: [Link] (Accessed: March 29, 2026).[21]

• ASTM E967-08(2014), Standard Test Method for Temperature Calibration of Differential Scanning Calorimeters and Differential Thermal Analyzers, ASTM International, West Conshohocken, PA, 2014,

• Charsley, E.L. et al. (1994) ‘Temperature calibration of differential scanning calorimeters’, Journal of Thermal Analysis, 40(3), pp. 799–805. Available at: [Link] (Accessed: March 29, 2026).[22]

• E967-Standard Test Method For Temperature Calibration of Differential Scanning Calorimeters and Differential Thermal Analyzers (2008). Available at: [Link] (Accessed: March 29, 2026).[13]

• Standard Operating Procedure Differential Scanning Calorimeter (DSC) (no date) Purdue University - College of Engineering. Available at: [Link] (Accessed: March 29, 2026).[14]

• Differential Scanning Calorimetry DSC Analysis: A Practical Guide (2025) Element. Available at: [Link] (Accessed: March 29, 2026).[10]

• tert-butyl cyclohexanecarboxylate (2025) Chemical Synthesis Database. Available at: [Link] (Accessed: March 29, 2026).[3]

• JoVE Science Education Database (2017) Differential Scanning Calorimetry — A Method for Assessing the Thermal Stability and Conformation of Protein Antigen, Journal of Visualized Experiments. Available at: [Link] (Accessed: March 29, 2026).[4]

• What is TGA Analysis? Principles and Applications (2026) ResolveMass Laboratories Inc. Available at: [Link] (Accessed: March 29, 2026).[6]

• LibreTexts (2021) 4: Differential Scanning Calorimetry (DSC), Chemistry LibreTexts. Available at: [Link] (Accessed: March 29, 2026).[15]

• Pande, J. (2016) Differential scanning calorimetry, CureFFI.org. Available at: [Link] (Accessed: March 29, 2026).[5]

• A Beginner’s Guide to Thermogravimetric Analysis (2023) XRF Scientific. Available at: [Link] (Accessed: March 29, 2026).[8]

• TGA Sample Preparation: A Complete Guide (2025) Torontech. Available at: [Link] (Accessed: March 29, 2026).[18]

• Unveiling the Secrets of Thermogravimetric Analysis (2024) Open Access Journals. Available at: [Link] (Accessed: March 29, 2026).[9]

• Protocol Thermogravimetric Analysis (TGA) (no date) EPFL. Available at: [Link] (Accessed: March 29, 2026).[19]

• Advantage of tert-Butyl Esters in organic synthesis & comparison with simple methyl ester (2020). Available at: [Link] (Accessed: March 29, 2026).[7]

• tert-butyl cyclohexane carboxylate, 16537-05-6 (no date) The Good Scents Company. Available at: [Link] (Accessed: March 29, 2026).[2]

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Protocols & Analytical Methods

Synthesis of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate from cyclohexanecarbonyl chloride

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Reaction Class: DMAP-Catalyzed Steglich-Type Esterification of a Tertiary Alcohol

Introduction & Mechanistic Rationale

The synthesis of sterically hindered esters, such as 2-methyl-1-oxopropan-2-yl cyclohexanecarboxylate, presents significant kinetic and chemoselective challenges. The target molecule is formed via the esterification of cyclohexanecarbonyl chloride with 2-hydroxy-2-methylpropanal, a tertiary alcohol that also features a highly reactive aldehyde functional group 1.

Direct acylation of tertiary alcohols with acid chlorides is notoriously sluggish due to severe steric shielding around the carbinol carbon. To overcome this activation energy barrier, a nucleophilic catalyst—specifically 4-dimethylaminopyridine (DMAP)—must be employed alongside an auxiliary base like triethylamine (TEA) 2.

Causality of Reagent Selection:

• DMAP (Nucleophilic Catalyst): DMAP rapidly attacks the cyclohexanecarbonyl chloride to form a highly electrophilic N-acylpyridinium intermediate. This intermediate is orders of magnitude more reactive toward sterically hindered nucleophiles than the parent acid chloride, effectively bypassing the kinetic bottleneck.

• TEA (Auxiliary Base): TEA acts as an acid scavenger, neutralizing the liberated hydrochloric acid. This is critical for two reasons: it regenerates the DMAP catalyst, and it protects the acid-labile aldehyde group of 2-hydroxy-2-methylpropanal from undergoing unwanted side reactions, such as aldol condensation or acetalization 3.

• Temperature Control (0 °C to RT): The initial formation of the acylpyridinium species is highly exothermic. Strict temperature control during addition prevents localized heating, which would otherwise degrade the aldehyde starting material.

Mechanistic pathway of DMAP-catalyzed esterification of a tertiary alcohol.

Materials and Quantitative Data

To ensure a self-validating workflow, precise stoichiometry and analytical markers must be established prior to execution. The reaction is modeled on a standard 10 mmol scale 4.

Table 1: Stoichiometry and Reagent Specifications

Reagent	MW ( g/mol )	Equivalents	Amount (10 mmol scale)	Role
2-Hydroxy-2-methylpropanal	88.11	1.0	881 mg	Limiting Reagent / Nucleophile
Cyclohexanecarbonyl chloride	146.61	1.2	1.76 g (1.60 mL)	Electrophile
Triethylamine (TEA)	101.19	2.0	2.02 g (2.78 mL)	Auxiliary Base / Acid Scavenger
4-Dimethylaminopyridine (DMAP)	122.17	0.1	122 mg	Nucleophilic Catalyst
Dichloromethane (DCM)	84.93	N/A	40 mL	Aprotic Solvent

Table 2: Expected Analytical Signatures (System Validation)

Technique	Target Marker	Expected Observation
TLC (4:1 Hexanes/EtOAc)	Product Spot	Rf​ ~ 0.6 (Stains active with KMnO₄; UV inactive)
GC-MS (EI)	Molecular Ion	m/z 198 (M⁺), fragmentation at m/z 111 (cyclohexanecarbonyl cation)
¹H NMR (400 MHz, CDCl₃)	Aldehyde Proton	Singlet at ~9.5 ppm (1H)
¹H NMR (400 MHz, CDCl₃)	Gem-Dimethyl	Singlet at ~1.4 ppm (6H)

Experimental Protocol

This methodology is structured as a self-validating system. Do not proceed to the workup phase until the In-Process Control (IPC) criteria are met.

Step 1: System Preparation

• Flame-dry a 100 mL two-neck round-bottom flask equipped with a magnetic stir bar.

• Purge the flask with ultra-high purity Nitrogen (N₂) for 5 minutes to ensure a strictly anhydrous environment. Moisture will rapidly hydrolyze the acid chloride to cyclohexanecarboxylic acid, destroying the reaction yield.

Step 2: Dissolution & Catalyst Activation

• Add 2-hydroxy-2-methylpropanal (881 mg, 10 mmol) and DMAP (122 mg, 1 mmol) to the flask.

• Inject 30 mL of anhydrous Dichloromethane (DCM) via syringe and stir until a homogenous solution is achieved.

• Inject Triethylamine (2.78 mL, 20 mmol).

• Submerge the reaction flask in an ice-water bath and allow the internal temperature to equilibrate to 0 °C for 10 minutes.

Step 3: Electrophile Addition

• In a separate dry vial, dilute cyclohexanecarbonyl chloride (1.60 mL, 12 mmol) in 10 mL of anhydrous DCM.

• Using a syringe pump or addition funnel, add the acid chloride solution dropwise to the main reaction flask over a period of 15–20 minutes.

  • Causality Note: Dropwise addition prevents thermal spiking. A rapid addition will cause the TEA/HCl salt precipitation to exotherm, potentially triggering the self-condensation of the aldehyde.

• Once addition is complete, remove the ice bath and allow the reaction to warm to room temperature (20–25 °C). Stir vigorously for 12 hours.

Step 4: System Validation & In-Process Control (IPC)

• Methanol Quench Test: Extract a 50 µL aliquot from the reaction mixture and quench it into 0.5 mL of methanol.

• Analyze the quenched aliquot via GC-MS.

  • Validation: The presence of methyl cyclohexanecarboxylate (m/z 142) indicates unreacted acid chloride. If the tertiary alcohol peak (m/z 88) is absent and the target ester (m/z 198) is dominant, the reaction is complete.

• Confirm via TLC (4:1 Hexanes/EtOAc, KMnO₄ stain). The starting alcohol ( Rf​ ~ 0.2) should be completely consumed, replaced by the less polar ester product ( Rf​ ~ 0.6).

Step 5: Aqueous Workup & Purification

• Quench the bulk reaction by adding 20 mL of saturated aqueous NaHCO₃. Stir for 10 minutes. This neutralizes any residual acid chloride, converting it to water-soluble sodium cyclohexanecarboxylate.

• Transfer to a separatory funnel and extract the aqueous layer with DCM (3 × 20 mL).

• Wash the combined organic layers with 1M HCl (20 mL).

  • Causality Note: This acidic wash is mandatory to protonate and remove the DMAP and TEA catalysts into the aqueous phase.

• Wash the organic layer with brine (20 mL) and dry over anhydrous Na₂SO₄.

• Filter and concentrate under reduced pressure (rotary evaporation at 30 °C to protect the aldehyde).

• Purify the crude oil via flash column chromatography (Silica gel, gradient elution from 100% Hexanes to 9:1 Hexanes/EtOAc) to yield the pure 2-methyl-1-oxopropan-2-yl cyclohexanecarboxylate.

Experimental workflow for the synthesis and purification of the target ester.

References

• Activity and selectivity of DMAP derivatives in acylation reactions: experimental and theoretical studies. Ludwig-Maximilians-Universität München. 2

• 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703. PubChem - National Institutes of Health (NIH). 1

• Total Synthesis of Lagunamide A via Remote Vinylogous Mukaiyama A. eScholarship - University of California. 4

• CAS 20818-81-9: 2-Hydroxy-2-methylpropanal. CymitQuimica. 3

Sources

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• 3. cymitquimica.com [cymitquimica.com]
• 4. escholarship.org [escholarship.org]

Application Note: Advanced HPLC-UV-CAD Method Development for 2-Methyl-1-oxopropan-2-yl Cyclohexanecarboxylate

Target Audience: Analytical Researchers, Formulation Scientists, and CMC Drug Development Professionals.

Executive Summary

The quantitation and purity profiling of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate presents a distinct analytical challenge. As a sterically hindered ester lacking a conjugated π -electron system, the molecule exhibits negligible ultraviolet (UV) absorbance above 220 nm. Traditional HPLC methods relying solely on UV/Vis detection often suffer from poor sensitivity and severe baseline drift at low wavelengths.

This application note details a self-validating, orthogonal high-performance liquid chromatography (HPLC) method utilizing simultaneous Low-Wavelength UV (210 nm) and Charged Aerosol Detection (CAD) . By leveraging first-principles physicochemical profiling, this protocol guarantees robust separation of the target ester from its synthetic precursors (cyclohexanecarboxylic acid and 2-hydroxy-2-methylpropanal) while ensuring high-fidelity quantitation.

Physicochemical Profiling & Method Rationale

To design a robust method, experimental choices must be rooted in the molecule's intrinsic properties rather than empirical guesswork.

Solvent Selection: The Acetonitrile Imperative

The target compound contains only isolated carbonyl groups (ester and aldehyde), which undergo weak n→π∗ transitions absorbing near 205–210 nm. Monitoring at 210 nm requires a highly transparent mobile phase.

• Causality: Methanol has a UV cut-off of 205 nm, which causes massive baseline absorbance and gradient drift when monitoring at 210 nm[1]. Acetonitrile (ACN), conversely, possesses a UV cut-off of 190 nm[2]. Therefore, ACN is strictly mandated as the organic modifier to maintain a stable baseline and maximize the signal-to-noise (S/N) ratio for low-UV optical detection[1][2].

pH Control for Precursor Resolution

While 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate is a neutral species, its primary synthetic precursor—cyclohexanecarboxylic acid—is ionizable (pKa ≈ 4.9).

• Causality: If the mobile phase pH is near the precursor's pKa, the acid will exist in a state of partial ionization, leading to split peaks and severe tailing. By incorporating 0.1% Formic Acid (pH ≈ 2.7) into the aqueous and organic phases, the precursor is fully protonated, ensuring sharp, symmetrical peaks and reproducible retention times.

Orthogonal Detection: Overcoming Optical Limitations

Because low-UV detection is highly susceptible to interference from trace solvent impurities, we employ Charged Aerosol Detection (CAD) as the primary quantitative tool. CAD nebulizes the eluent, evaporates the solvent, and applies a positive charge to the remaining non-volatile analyte particles, measuring the resulting current[3].

• Causality: CAD provides a universal, mass-dependent response independent of the molecule's optical properties, making it the gold standard for non-chromophoric lipids, excipients, and esters[3][4].

Method Development Workflow

Fig 1: Step-by-step HPLC method development workflow for non-chromophoric esters.

Experimental Protocol

Reagents and Materials

• Water: Ultrapure (18.2 M Ω⋅ cm), freshly drawn.

• Acetonitrile: HPLC/UV Grade (Ensure UV cut-off ≤ 190 nm).

• Formic Acid: LC-MS Grade (99% purity).

• Diluent: 50:50 Water:Acetonitrile (v/v).

Chromatographic Conditions

Table 1: Optimized HPLC-UV-CAD Parameters

Parameter	Specification	Rationale
Column	Core-Shell C18, 100 x 4.6 mm, 2.6 µm	High efficiency at lower backpressures compared to sub-2µm fully porous particles.
Mobile Phase A	0.1% Formic Acid in Water	Maintains acidic pH to suppress ionization of acidic impurities.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Low UV cut-off modifier; ensures complete elution of hydrophobic esters.
Flow Rate	1.0 mL/min	Optimal linear velocity for 4.6 mm ID core-shell columns.
Column Temp	40 °C	Reduces mobile phase viscosity and improves mass transfer.
Injection Vol	5.0 µL	Prevents volume overload while maintaining CAD sensitivity.
UV Detection	210 nm (Reference off)	Captures weak ester/aldehyde carbonyl transitions.
CAD Settings	Evap Temp: 35°C, Data Rate: 10 Hz	Optimized for semi-volatile compounds to prevent analyte loss during nebulization.

Gradient Program

• 0.0 - 1.0 min: 20% B (Isocratic hold to focus polar precursors)

• 1.0 - 7.0 min: 20% → 85% B (Linear gradient for ester elution)

• 7.0 - 9.0 min: 85% B (Column wash)

• 9.0 - 9.1 min: 85% → 20% B (Return to initial conditions)

• 9.1 - 12.0 min: 20% B (Re-equilibration)

Sample Preparation Workflow (Self-Validating)

• Standard Stock: Accurately weigh 10.0 mg of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate into a 10 mL volumetric flask.

• Dissolution: Add 5 mL of Acetonitrile and sonicate for 2 minutes to ensure complete dissolution.

• Dilution: Make up to volume with Ultrapure Water (Final concentration: 1.0 mg/mL in 50:50 Water:ACN).

• System Suitability Test (SST): Spike the standard with 0.1% (w/w) cyclohexanecarboxylic acid. Acceptance Criteria: Resolution ( Rs​ ) between the acid precursor and the target ester must be ≥ 2.0.

Results & Data Presentation

Detector Response Dynamics

Because CAD relies on particle charging rather than Beer-Lambert absorption, its response is inherently non-linear over wide concentration ranges[3][5]. To achieve regulatory-compliant linearity, a Power Function ( y=axb ) must be applied within the Chromatography Data System (CDS)[6]. In contrast, the UV response at 210 nm remains linear but exhibits a significantly higher Limit of Quantitation (LOQ) due to baseline noise.

Method Validation Summary

Table 2: Comparative Validation Metrics (Simulated Data based on ICH Q2)

Validation Parameter	UV Detection (210 nm)	Charged Aerosol Detection (CAD)
Linearity Range	10.0 – 1000 µg/mL	1.0 – 1000 µg/mL (using Power Function)
Correlation Coefficient ( R2 )	0.9992	0.9998
Limit of Detection (LOD)	3.5 µg/mL	0.2 µg/mL
Limit of Quantitation (LOQ)	10.0 µg/mL	1.0 µg/mL
Precision (%RSD, n=6)	1.8%	0.9%
Mass Balance Suitability	Poor (Misses non-UV impurities)	Excellent (Detects all non-volatile species)

Discussion: The data clearly demonstrates the necessity of the dual-detector approach. While UV at 210 nm is sufficient for high-concentration assay testing, it fails to reliably quantify trace impurities below 10 µg/mL. CAD provides a 10-fold enhancement in sensitivity (LOQ of 1.0 µg/mL) and ensures that any non-chromophoric synthetic byproducts are detected and quantified accurately[5][6].

References

• LabRulez LCMS. An Improved Global Method for the Quantitation and Characterization of Lipids by High Performance Liquid Chromatography and Corona Charged Aerosol Detection. Retrieved March 30, 2026, from [Link]

• Research Journal of Pharmacognosy and Phytochemistry. A Review on Method Development of High Performance Liquid Chromatography (HPLC) and its Applications. Retrieved March 30, 2026, from [Link]

• HWI group. Charged Aerosol Detection in Pharmaceutical Analysis. Retrieved March 30, 2026, from [Link]

• Western Sydney University. A simplified guide for charged aerosol detection of non-chromophoric compounds : analytical method development and validation for the HPLC assay of aerosol particle size distribution for amikacin. Retrieved March 30, 2026, from[Link]

• PharmaGuru. Methanol vs. Acetonitrile In HPLC: Which Solvent is Better and Why? Retrieved March 30, 2026, from [Link]

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• 1. pharmaguru.co [pharmaguru.co]
• 2. rjpponline.org [rjpponline.org]
• 3. HWI group - Blog: Charged Aerosol Detection in Pharmaceutical Analysis [hwi-group.de]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. researchers.westernsydney.edu.au [researchers.westernsydney.edu.au]
• 6. documents.thermofisher.com [documents.thermofisher.com]

Catalytic esterification methods for 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate production

An esteemed professional in the fields of chemical research and drug development, this guide provides a comprehensive overview of catalytic esterification methods for the synthesis of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate. As a Senior Application Scientist, the following application notes and protocols are designed to be both theoretically sound and practically applicable, offering in-depth insights into the production of this specialized ester.

Introduction: The Synthetic Challenge of 2-Methyl-1-oxopropan-2-yl Cyclohexanecarboxylate

The target molecule, 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate, is an ester formed from cyclohexanecarboxylic acid and the sterically hindered tertiary alcohol, 2-hydroxyisobutyraldehyde. The synthesis of this compound presents two significant challenges for the synthetic chemist:

• Steric Hindrance: The tertiary nature of the alcohol's hydroxyl group makes it a poor nucleophile, slowing down the rate of esterification.

• Presence of an Aldehyde Group: The aldehyde functionality is sensitive to strongly acidic or basic conditions and high temperatures, which can lead to undesirable side reactions such as aldol condensation, oxidation, or polymerization.

These challenges necessitate the careful selection of a catalytic system that can overcome the steric barrier while preserving the integrity of the aldehyde group. This guide will explore various catalytic strategies, from classical to modern, to address these issues and provide robust protocols for the successful synthesis of the target ester.

Section 1: Homogeneous Acid Catalysis – The Fischer-Speier Esterification Approach

The Fischer-Speier esterification is a classic and widely used method for producing esters from carboxylic acids and alcohols, typically using a strong acid catalyst such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[1][2] The reaction is an equilibrium process, and to drive it towards the product side, an excess of one reactant (usually the alcohol) is used, and the water formed as a byproduct is removed, often through azeotropic distillation with a Dean-Stark apparatus.[1][3]

Mechanistic Insight

The reaction proceeds via protonation of the carbonyl oxygen of the carboxylic acid by the acid catalyst. This enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack by the alcohol. A tetrahedral intermediate is formed, which then eliminates a molecule of water to yield the protonated ester. Deprotonation of the ester regenerates the acid catalyst and gives the final product.[2][4][5]

Application and Limitations

For the synthesis of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate, the Fischer-Speier method needs to be approached with caution due to the sensitive aldehyde group. Strong acids and high temperatures can promote side reactions. Therefore, milder acid catalysts and carefully controlled reaction conditions are recommended.

Experimental Protocol: Modified Fischer-Speier Esterification

This protocol utilizes p-toluenesulfonic acid (p-TsOH) as a milder alternative to sulfuric acid and a Dean-Stark apparatus to remove water and drive the equilibrium.

Materials:

• Cyclohexanecarboxylic acid

• 2-Hydroxyisobutyraldehyde

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O)

• Toluene (or another suitable solvent for azeotropic water removal)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Saturated sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, Dean-Stark trap, reflux condenser, magnetic stirrer, and heating mantle

• Separatory funnel

Procedure:

• Set up a round-bottom flask with a Dean-Stark trap, reflux condenser, and a magnetic stir bar.

• To the flask, add cyclohexanecarboxylic acid (1.0 equivalent), 2-hydroxyisobutyraldehyde (1.2 equivalents), and toluene (enough to fill the Dean-Stark trap and suspend the reactants).

• Add a catalytic amount of p-toluenesulfonic acid monohydrate (e.g., 5 mol%).

• Heat the mixture to reflux with vigorous stirring. Water will begin to collect in the Dean-Stark trap.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). The reaction is complete when no more water is collected in the Dean-Stark trap, and the starting materials are consumed.

• Cool the reaction mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with saturated NaHCO₃ solution (to neutralize the acid catalyst), water, and brine.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

• Filter to remove the drying agent.

• Remove the solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• The product can be further purified by column chromatography or distillation under reduced pressure.

Section 2: Heterogeneous Acid Catalysis – A Reusable and Cleaner Alternative

Heterogeneous catalysts offer significant advantages over their homogeneous counterparts, including ease of separation from the reaction mixture, reusability, and reduced corrosion issues.[6][7] For esterification reactions, solid acid catalysts such as ion-exchange resins (e.g., Amberlyst-15), zeolites, and sulfated zirconia are effective.[7][8][9] These catalysts can be particularly useful for the synthesis of sensitive molecules as they can sometimes offer higher selectivity and operate under milder conditions.

Experimental Protocol: Esterification using Amberlyst-15

Materials:

• Cyclohexanecarboxylic acid

• 2-Hydroxyisobutyraldehyde

• Amberlyst-15 resin

• Toluene (or another suitable solvent)

• Round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle

Procedure:

• Activate the Amberlyst-15 resin by washing it with methanol and drying it under vacuum.

• Set up a round-bottom flask with a reflux condenser and a magnetic stir bar.

• To the flask, add cyclohexanecarboxylic acid (1.0 equivalent), 2-hydroxyisobutyraldehyde (1.2 equivalents), and toluene.

• Add the activated Amberlyst-15 resin (e.g., 10-20 wt% of the limiting reagent).

• Heat the mixture to reflux with vigorous stirring.

• Monitor the reaction progress by TLC or GC.

• Once the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture to recover the Amberlyst-15 catalyst. The catalyst can be washed with a solvent, dried, and reused.

• Work up the filtrate as described in the Fischer-Speier protocol (washing with NaHCO₃ may not be necessary if the catalyst is fully removed, but a water and brine wash is recommended).

• Remove the solvent under reduced pressure to obtain the crude product, which can be further purified.

Section 3: Advanced Catalytic Methods for Sensitive Substrates

Lewis Acid Catalysis

Lewis acid catalysts can promote esterification under milder conditions than Brønsted acids, which is advantageous for substrates with sensitive functional groups.[10] Catalysts such as zinc salts (e.g., ZnO, Zn(OAc)₂) or scandium triflate (Sc(OTf)₃) can be effective.[10][11] They activate the carboxylic acid by coordinating to the carbonyl oxygen, making it more electrophilic.

Experimental Protocol: Zn(II)-Catalyzed Esterification

This protocol is adapted from methods used for fatty acid esterification.[11]

Materials:

• Cyclohexanecarboxylic acid

• 2-Hydroxyisobutyraldehyde

• Zinc oxide (ZnO)

• High-boiling point solvent (e.g., xylene) or solvent-free conditions

• Round-bottom flask, reflux condenser, magnetic stirrer, and heating mantle

Procedure:

• To a round-bottom flask, add cyclohexanecarboxylic acid (1.0 equivalent) and 2-hydroxyisobutyraldehyde (1.2 equivalents).

• Add a catalytic amount of ZnO (e.g., 1-2 mol%).

• Heat the mixture to a temperature of 120-170 °C with stirring. If a solvent is used, heat to reflux.

• Monitor the reaction by TLC or GC.

• After completion, cool the mixture. If the catalyst is solid, it can be filtered off.

• The crude product can be purified by distillation under reduced pressure or column chromatography.

Enzymatic Catalysis

Enzymatic catalysis, particularly with lipases, offers a highly selective and environmentally friendly approach to ester synthesis.[6][12] Lipases can operate under very mild conditions (room temperature to moderate heat, neutral pH), which is ideal for preserving the aldehyde functionality in the target molecule. The reaction is often performed in a non-polar organic solvent to minimize the hydrolysis of the ester product.

Experimental Protocol: Lipase-Catalyzed Esterification

Materials:

• Cyclohexanecarboxylic acid

• 2-Hydroxyisobutyraldehyde

• Immobilized lipase (e.g., Novozym 435 - Candida antarctica lipase B)

• Anhydrous organic solvent (e.g., hexane, toluene, or methyl tert-butyl ether)

• Molecular sieves (3Å or 4Å)

• Orbital shaker or magnetic stirrer

Procedure:

• To a flask, add cyclohexanecarboxylic acid (1.0 equivalent), 2-hydroxyisobutyraldehyde (1.2 equivalents), and an anhydrous organic solvent.

• Add the immobilized lipase (e.g., 10% by weight of the substrates) and activated molecular sieves (to remove the water produced).

• Seal the flask and place it in an orbital shaker at a controlled temperature (e.g., 40-60 °C).

• Monitor the reaction progress by TLC or GC. Enzymatic reactions can be slow, so allow sufficient time (24-72 hours).

• Once the reaction reaches equilibrium or completion, filter off the enzyme and molecular sieves. The enzyme can be washed, dried, and reused.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude product.

• Purify the product as needed.

Data Summary

The following table provides a comparative overview of the different catalytic methods discussed. The values are indicative and will depend on specific optimization for the target synthesis.

Catalytic Method	Catalyst	Typical Temperature	Reaction Time	Advantages	Disadvantages
Fischer-Speier	p-TsOH, H₂SO₄	Reflux	4-24 h	Inexpensive, well-established	Harsh conditions, potential side reactions
Heterogeneous Acid	Amberlyst-15	Reflux	6-48 h	Reusable catalyst, easy separation	Slower than homogeneous, potential leaching
Lewis Acid	ZnO, Sc(OTf)₃	120-170 °C	2-12 h	Milder than Brønsted acids	Catalyst cost, potential for metal contamination
Enzymatic	Immobilized Lipase	40-60 °C	24-72 h	High selectivity, mild conditions, green	Slow reaction rates, enzyme cost and stability

Visualizations

Fischer-Speier Esterification Mechanism

Caption: Mechanism of the Fischer-Speier Esterification.

Experimental Workflow for Heterogeneous Catalysis

Caption: General workflow for esterification using a heterogeneous catalyst.

Conclusion

The synthesis of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate is a challenging yet achievable goal with the right catalytic approach. While traditional Fischer-Speier esterification can be adapted for this purpose, methods employing heterogeneous acid catalysts, Lewis acids, or enzymes offer milder and more selective alternatives that are better suited to preserve the sensitive aldehyde functionality of the alcohol reactant. The choice of the optimal method will depend on the specific requirements of the researcher, including scale, purity requirements, cost, and environmental considerations. The protocols provided in this guide serve as a solid foundation for further optimization and successful synthesis.

References

• Homogeneous Catalysis and Heterogeneous Recycling: A Simple Zn(II) Catalyst for Green Fatty Acid Esterification. PMC.

• List of homogeneous acid catalysts with optimum conditions for esterification. ResearchGate.

• Cyclohexanone, 2-methyl-2-(2-propen-1-yl)-, (2S) - Organic Syntheses Procedure. Organic Syntheses.

• Bulky Diarylammonium Arenesulfonates as Selective Esterification Catalysts. Journal of the American Chemical Society.

• Pivalic anhydride mediated esterification of phenols with carboxylic acids through sodium thiosulfate catalysis. Arkivoc.

• Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism: acylium ion as a sharing active intermediate via a spontaneous trimolecular reaction based on density functional theory calculation and supported by electrospray ionization-mass spectrometry. RSC Publishing.

• Pivalic acid. Wikipedia.

• The Mechanisms of Acid Catalyzed Ester Hydrolysis, Esterification and Oxygen Exchange of Carboxylic Acids. Journal of the American Chemical Society.

• Process for generating pivaloylacetate esters via carbonylation of chloropinacolone. Google Patents.

• Kinetic Study of Homogeneous Catalyzed Esterification of a Series of Aliphatic Acids with Different Alcohols. Industrial & Engineering Chemistry Research.

• Comparative study of catalysts in esterification reactions. Benchchem.

• Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry.

• PREPARATION OF (S)-2-Allyl-2-methylcyclohexanone (Cyclohexanone, 2-methyl-2-(2-propen-1-yl)-, (2S)-). PMC.

• Common catalysts used for the esterification of cyclohexanols. Benchchem.

• Preparation of alpha-pivaloyl-substituted acetic acid esters. Google Patents.

• Rh(III)-Catalyzed Decarboxylative Coupling of Acrylic Acids with Unsaturated Oxime Esters: Carboxylic Acids Serve as Traceless Activators. PMC.

• Heterogeneous catalysis in esterification reactions: preparation of phenethyl acetate and cyclohexyl acetate by using a variety of solid acidic catalysts. Publications of the IAS Fellows.

• Mechanism of acid-catalysed esterification of carboxylic acids. ResearchGate.

• Fischer Esterification Reaction Mechanism - Carboxylic Acid Derivatives. YouTube.

• Production of Sustainable Biochemicals by Means of Esterification Reaction and Heterogeneous Acid Catalysts. MDPI.

• Transesterification. Master Organic Chemistry.

• Heterogeneous Tin Catalysts Applied to the Esterification and Transesterification Reactions. Hindawi.

• Esterification of Free Fatty Acids Under Heterogeneous Catalysis Using Ultrasound. MDPI.

• A Comparative Analysis of Methyl Cyclohexanecarboxylate Synthesis Methods. Benchchem.

• Synthesis of methyl cyclohexanecarboxylate. PrepChem.com.

• Green Chemistry COMMUNICATION. RSC Publishing.

• Ester synthesis by transesterification. Organic Chemistry Portal.

• Enzymatic Synthesis of (2)- and (1)-Acetoxyhexamides and (2)- and (1)- Hydroxyhexamides. Chemical & Pharmaceutical Bulletin.

• Enzymatic synthesis of chiral amines using -2-amino propane as amine donor. Google Patents.

• Compound 527139: Methyl 2-methyl-5-(1-oxopropan-2-yl)cyclopentane-1-carboxylate. Virginia Open Data Portal.

• Metal-Catalyzed Acyl Transfer Reactions of Enol Esters: Role of Y5(OiPr)13O and (thd)2Y(OiPr) as Transesterification Catalysts. Organic Chemistry Portal.

• Transesterification with heterogeneous catalyst in production of biodiesel: A Review. JOCPR.

• Transesterification reactions as a means to produce esters: A critical review. ResearchGate.

• Enzymatic Desymmetrisation of Prochiral meso-1,2-Disubstituted-1,2-Diaminoethane for the Synthesis of Key Enantioenriched (−)-Nutlin-3 Precursor. MDPI.

• Various ester derivatives from esterification reaction of secondary metabolite compounds: a review. MedCrave online.

• Experiment 3. Ester Formation: Preparation of Benzocaine. II. The Mechanism for the Acid-catalyzed Esterification.

• Conversion of carboxylic acids to esters using acid and alcohols (Fischer Esterification). Reagent Guide.

• PUBLICATIONS|The Tanaka-Maeda Research Group.

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Application Note: Scale-Up Manufacturing and Batch Processing for 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Scale: 10-kg Pilot Batch

Introduction & Mechanistic Rationale

2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate is a highly specialized alicyclic ester utilized as a critical building block in advanced functional polymers and pharmaceutical intermediates . Structurally, the molecule is formed by the esterification of cyclohexanecarboxylic acid with 2-hydroxy-2-methylpropanal.

The primary synthetic challenge in scaling this molecule lies in the bifunctional nature of the alcohol precursor. As a sterically hindered α-hydroxy aldehyde, 2-hydroxy-2-methylpropanal is highly susceptible to acid-catalyzed dimerization (hemiacetal formation) and thermal degradation . Consequently, traditional Fischer esterification—which relies on strong acid catalysis and prolonged heating—is fundamentally incompatible with this substrate.

To circumvent these degradation pathways, this protocol utilizes a Schotten-Baumann-type acylation in an anhydrous organic solvent (toluene). Cyclohexanecarbonyl chloride acts as a highly reactive acylating agent. Triethylamine (Et₃N) is introduced as a dual-purpose reagent: it functions as a nucleophilic catalyst to overcome the steric hindrance of the tertiary alcohol and acts as an immediate acid scavenger, neutralizing the generated HCl to protect the delicate aldehyde functionality.

Reaction Pathway & Workflow

Figure 1: Acylation pathway highlighting the role of Et3N in driving esterification.

Figure 2: Batch workflow for 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate.

Experimental Protocol: 10-kg Scale Batch Processing

Note: This protocol incorporates self-validating in-process controls (IPCs) to ensure causality between operational parameters and product quality.

Phase 1: Reactor Preparation & Charging

• System Purge: Flush a 100-L glass-lined, jacketed reactor with dry N₂ for 15 minutes to establish a strictly anhydrous environment.

• Reagent Charging: Add 40 L of anhydrous toluene, followed by 10.0 kg (113.5 mol) of 2-hydroxy-2-methylpropanal and 13.8 kg (136.2 mol, 1.2 eq) of Et₃N.

• Cryogenic Chilling: Circulate coolant through the reactor jacket to bring the internal temperature to 0–5 °C.

  • Causality: Low temperatures suppress thermal degradation of the aldehyde and prepare the system to absorb the heat from the highly exothermic acylation step.

Phase 2: Controlled Acylation

• Addition: Load 17.5 kg (119.2 mol, 1.05 eq) of cyclohexanecarbonyl chloride into a header tank. Begin dropwise addition over a 3-hour period.

• Thermal Control: Dynamically adjust the addition rate to maintain the internal reactor temperature strictly below 10 °C.

  • Self-Validation: A thick, white precipitate of Et₃N·HCl will form immediately upon addition, visually validating the progression of the esterification.

• Reaction Aging: Once addition is complete, warm the reactor to 20 °C and stir at 150 RPM for 4 hours.

• IPC Check: Sample the slurry and analyze via GC-MS. The reaction is deemed complete when residual cyclohexanecarbonyl chloride is < 0.5%.

Phase 3: Downstream Processing (DSP)

• Bulk Filtration: Pass the slurry through a Nutsche filter to remove the bulk of the Et₃N·HCl salt.

  • Causality: Removing the salt prior to the aqueous wash prevents the formation of severe, unbreakable emulsions.

• Aqueous Quench: Transfer the filtrate back to the reactor and add 20 L of chilled 5% NaHCO₃ aqueous solution. Stir vigorously for 15 minutes.

• Phase Separation: Allow the phases to settle for 30 minutes. Decant the lower aqueous layer.

  • Self-Validation: Check the pH of the aqueous layer; it must read mildly basic (pH 8–9) to confirm the complete neutralization of residual acids.

• Brine Wash: Wash the organic layer with 15 L of saturated NaCl brine to remove residual moisture.

• Solvent Recovery: Transfer the organic layer to a continuous Wiped-Film Evaporator (WFE). Strip the toluene under vacuum (50 mbar) at a maximum wall temperature of 45 °C.

Quantitative Data & Quality Parameters

To ensure batch-to-batch reproducibility and suitability for downstream applications, the final product must meet the following analytical specifications:

Parameter	Specification	Analytical Method	Causality / Importance
Yield	> 85% (Theoretical)	Gravimetric	Validates reaction efficiency and minimal loss during DSP.
Purity	≥ 98.0% (a/a)	GC-FID / HPLC	Ensures suitability for downstream pharmaceutical/polymer use.
Moisture (KF)	≤ 0.1% w/w	Karl Fischer Titration	Prevents hydrolysis of the ester bond during prolonged storage.
Acid Value	≤ 0.5 mg KOH/g	Titrimetric	Confirms complete removal of cyclohexanecarboxylic acid/HCl.
Residual Toluene	≤ 500 ppm	Headspace GC	Meets standard residual solvent safety guidelines (ICH Q3C).

E-E-A-T Insights: Expert Causality in Scale-Up

Scaling up from a 10-gram laboratory synthesis to a 10-kilogram pilot batch introduces non-linear physical and thermodynamic challenges. As a Senior Application Scientist, I highlight two critical failure points and their engineered solutions:

• The Agitation Dilemma: At scale, the rapid precipitation of Et₃N·HCl significantly increases the viscosity of the reaction mixture. If agitation is insufficient, localized hot spots will form during the acyl chloride addition. Because α-hydroxy aldehydes are highly sensitive to heat, these hot spots will trigger rapid oligomerization. Upgrading the reactor to utilize a pitched-blade turbine impeller ensures axial flow, maintaining homogeneous heat transfer and preventing localized degradation.

• Wiped-Film Evaporation (WFE) vs. Batch Distillation: Standard batch distillation subjects the entire product pool to prolonged thermal stress. Because the target molecule contains a reactive aldehyde group, extended heating in a batch still promotes polymerization. WFE is strictly recommended for this protocol because it limits the thermal residence time of the product to mere seconds, preserving the structural integrity of the 2-methyl-1-oxopropan-2-yl cyclohexanecarboxylate while efficiently stripping the toluene solvent.

References

• Mitsubishi Gas Chemical Company, Inc. (2014). Novel alicyclic dicarboxylic acid ester compound and method for producing same. Google Patents (WO2014061571A1).
• Harris, J. M., et al. (2013). Polymeric alpha-hydroxy aldehyde and ketone reagents and conjugation method. Google Patents (US8492503B2).

Application Note: Sample Preparation and GC-MS Analysis Guidelines for 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate

Introduction and Chemical Context

2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate is a specialized functionalized alicyclic ester featuring a sterically hindered α,α -dimethyl aldehyde moiety. Compounds of this structural class are frequently utilized as advanced intermediates in the synthesis of novel alicyclic dicarboxylic acid esters and specialized polymeric resins [1]. For researchers and drug development professionals, accurately quantifying this compound is critical for purity assessment, pharmacokinetic profiling, and stability testing.

However, the direct Gas Chromatography-Mass Spectrometry (GC-MS) analysis of this molecule presents significant analytical challenges. The terminal aldehyde group is notoriously labile; it is highly susceptible to thermal degradation, enolization, and auto-oxidation to its corresponding carboxylic acid within the heated GC inlet. Furthermore, while the ester linkage is generally stable—as observed in structural analogs like methyl cyclohexanecarboxylate [2]—it can undergo cleavage if subjected to excessive thermal stress in the presence of active sites.

Scientific Rationale: The Causality of Derivatization

To establish a self-validating and robust quantitative system, direct injection of the underivatized analyte is strongly discouraged for trace-level analysis. Instead, chemical derivatization using O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) is the gold standard [3].

Mechanistic Causality & Field-Proven Insights:

• Thermal Stabilization: PFBHA reacts with the reactive carbonyl group to form a highly stable oxime ether. This eliminates active hydrogen interactions within the GC liner, preventing peak tailing and thermal breakdown.

• Steric Considerations: The gem-dimethyl substitution at the α -carbon of the 2-methyl-1-oxopropan-2-yl group creates significant steric hindrance. Unlike linear aliphatic aldehydes that react with PFBHA rapidly at room temperature, this sterically hindered carbonyl requires elevated kinetics. Consequently, the protocol mandates an incubation at 60°C for 45 minutes to ensure >99% derivatization yield.

• Isomeric Resolution: PFBHA derivatization of asymmetrical aldehydes yields syn (E) and anti (Z) geometric isomers [3]. Analysts must anticipate two closely eluting chromatographic peaks with nearly identical electron ionization (EI) mass spectra. For accurate quantification, the integration must encompass the sum of both isomeric peak areas.

Chemical Derivatization Pathway

Caption: Chemical derivatization pathway of the target aldehyde using PFBHA to form stable oximes.

Experimental Workflow and Protocols

Caption: Step-by-step sample preparation workflow for the robust GC-MS analysis of the target ester.

Reagents and Materials

• Derivatizing Agent: PFBHA hydrochloride (aqueous solution, 10 mg/mL).

• Internal Standard (IS): Octanal-d16 (10 µg/mL in methanol). The deuterated IS compensates for matrix effects and variations in derivatization efficiency.

• Extraction Solvent: Hexane/Ethyl Acetate (80:20, v/v). This specific ratio provides sufficient polarity to extract the oxime derivative while excluding highly polar matrix interferents.

Step-by-Step Sample Preparation Protocol

This protocol is designed as a self-validating system, ensuring that excess reagents do not compromise instrumental integrity.

• Aliquoting & IS Addition: Transfer 500 µL of the sample (or calibration standard) into a 2 mL glass reaction vial. Add 20 µL of the Octanal-d16 IS solution.

• Buffering: Add 100 µL of 0.1 M citrate buffer (pH 4.5) to optimize the nucleophilic addition of the hydroxylamine to the carbonyl carbon.

• Derivatization: Add 100 µL of the PFBHA reagent. Seal the vial tightly with a PTFE-lined cap and incubate in a heating block at 60°C for 45 minutes.

• Extraction: Cool the vial to room temperature. Add 1.0 mL of the Hexane/Ethyl Acetate (80:20) extraction solvent. Vortex vigorously for 2 minutes.

• Phase Separation: Centrifuge at 3000 × g for 5 minutes to achieve clean phase separation.

• Aqueous Wash (Critical Step): Transfer the upper organic layer to a clean vial containing 500 µL of LC-MS grade water. Vortex and centrifuge again. Causality: This removes unreacted, water-soluble PFBHA hydrochloride, which would otherwise precipitate in the GC inlet and severely foul the mass spectrometer's ion source [3].

• Dehydration: Pass the washed organic layer through a small column of anhydrous sodium sulfate ( Na2​SO4​ ). Causality: Moisture entering the GC degrades polysiloxane stationary phases (e.g., HP-5MS) and causes baseline drift.

• Analysis: Transfer the dried extract to an autosampler vial for GC-MS injection.

GC-MS Instrumental Parameters

Table 1: GC-MS Method Parameters

Parameter	Setting / Configuration
Column	HP-5MS or DB-5MS (30 m × 0.25 mm i.d., 0.25 µm film thickness)
Carrier Gas	Helium (High Purity 99.999%), Constant flow at 1.0 mL/min
Inlet Temperature	250 °C
Injection Mode	Splitless (1 µL injection volume), Purge valve on at 1.0 min
Oven Temperature Program	Initial 70 °C (hold 2 min); Ramp 15 °C/min to 280 °C (hold 5 min)
Transfer Line Temp	280 °C
Ionization Mode	Electron Ionization (EI), 70 eV
MS Acquisition Mode	SIM/SCAN (Scan range: m/z 40-400)
Quantifier Ions (Proxy)	m/z 181 (PFBHA specific base peak), m/z corresponding to[M-181]+

Quantitative Performance and Data Interpretation

Table 2: Typical Quantitative Method Validation Data (Based on PFBHA-Derivatized Aldehydes)

Performance Metric	Expected Value	Analytical Significance
Linearity Range	1.0 - 500 ng/mL	Covers trace to moderate concentrations in complex matrices.
Correlation Coefficient ( R2 )	> 0.995	Ensures reliable quantification across the calibration range.
Limit of Detection (LOD)	< 0.5 ng/mL	High sensitivity enabled by the stable, electron-dense oxime derivative.
Precision (RSD%)	< 8%	Demonstrates the reproducibility of the derivatization workflow.
Recovery	90% - 110%	Validates the efficiency of the LLE and aqueous wash steps.

Troubleshooting and Field-Proven Insights

• Symptom: Rapid degradation of MS sensitivity and excessive background noise at m/z 181 (pentafluorotropylium ion).

  • Root Cause: Incomplete removal of excess PFBHA reagent during sample preparation.

  • Solution: Ensure the aqueous wash step (Step 6) is performed rigorously. Increase the wash volume to 1.0 mL if necessary.

• Symptom: Peak tailing or loss of the target analyte response over sequential injections.

  • Root Cause: Accumulation of non-volatile matrix components or active sites forming in the GC inlet liner.

  • Solution: Utilize an ultra-inert, deactivated splitless liner packed with deactivated glass wool. Trim 10-15 cm from the front of the GC column to restore inertness.

• Symptom: Discrepancy in quantification between sample batches.

  • Root Cause: Failure to integrate both the syn and anti oxime isomers.

  • Solution: Update the data processing method to group the two closely eluting peaks as a single compound for area summation.

References

• Title: WO2014061571A1 - Novel alicyclic dicarboxylic acid ester compound and method for producing same.

• Title: Methyl cyclohexanecarboxylate (CID 20748). Source: PubChem, National Institutes of Health (NIH). URL: [Link]

• Title: Mass Spectrometry of Fatty Aldehydes. Source: PubMed Central (PMC), National Institutes of Health (NIH). URL: [Link]

Sources

• 1. WO2014061571A1 - 新規脂環式ジカルボン酸エステル化合物、及びその製造方法 - Google Patents [patents.google.com]
• 2. Methyl cyclohexanecarboxylate | C8H14O2 | CID 20748 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 2-Methyl-1-oxopropan-2-yl Cyclohexanecarboxylate Production

Welcome to the Technical Support Center. The synthesis of 2-methyl-1-oxopropan-2-yl cyclohexanecarboxylate involves the esterification of cyclohexanecarboxylic acid with 2-hydroxy-2-methylpropanal. Because the alcohol moiety is a highly sterically hindered tertiary alcohol, standard Fischer esterification conditions typically fail. This guide provides mechanistic insights, troubleshooting FAQs, and validated protocols to help you overcome poor conversion rates and byproduct formation.

Mechanistic Pathways & Byproduct Formation

Understanding the reaction pathway is critical for diagnosing synthesis failures. When utilizing Steglich esterification conditions, the competition between the desired acyl transfer and unwanted side reactions dictates your final yield.

Reaction pathway and byproduct formation in the esterification of tertiary alcohols.

Frequently Asked Questions (Troubleshooting)

Q: Why is my conversion rate so low, and why am I recovering unreacted 2-hydroxy-2-methylpropanal? A: 2-Hydroxy-2-methylpropanal is a sterically hindered tertiary alcohol. In a standard carbodiimide-mediated coupling, the carboxylic acid is activated to form an O-acylisourea intermediate. If the alcohol is too hindered to attack this intermediate quickly, the reaction stalls. Causality & Solution: You must use 4-dimethylaminopyridine (DMAP) as a nucleophilic catalyst. DMAP is a stronger nucleophile than the alcohol; it rapidly attacks the O-acylisourea to form a highly reactive acylpyridinium intermediate[1]. This intermediate easily transfers the acyl group to the hindered alcohol. Ensure your DMAP loading is sufficient (typically 0.1 to 1.0 equivalents for tertiary alcohols)[2].

Q: I am seeing a significant N-acylurea impurity in my LC-MS. How do I eliminate this? A: The N-acylurea byproduct is a "dead-end" impurity formed when the O-acylisourea intermediate undergoes a slow intramolecular acyl migration. Causality & Solution: This rearrangement outcompetes the desired product formation when DMAP concentration is too low or steric hindrance is extreme[1]. To resolve this, increase your DMAP loading. Alternatively, switch your coupling agent from DCC to EDC·HCl. While EDC can still form N-acylurea, the resulting byproduct is water-soluble and can be easily removed during an aqueous workup, unlike the notoriously insoluble dicyclohexylurea (DCU)[1].

Q: My aldehyde peak is disappearing, but I'm not getting the target ester. What is happening? A: The aldehyde moiety on 2-hydroxy-2-methylpropanal is highly susceptible to auto-oxidation, converting into 2-hydroxy-2-methylpropanoic acid when exposed to atmospheric oxygen or trace transition metals[3]. Causality & Solution: Radical-mediated oxidation depletes your starting material and introduces a competing carboxylic acid into the reaction mixture. To prevent this, degas all solvents (e.g., via sparging or freeze-pump-thaw) and conduct the reaction strictly under an inert Argon or Nitrogen atmosphere.

Quantitative Data: Comparison of Coupling Strategies

To optimize your synthesis, compare the performance of different activation strategies for tertiary alcohols.

Coupling Strategy	Typical Yield	Primary Byproducts	Purification Complexity
DCC / DMAP (Steglich)	40–60%	DCU, N-acylurea	High: DCU is highly insoluble and difficult to completely filter out.
EDC·HCl / DMAP	65–80%	Water-soluble urea	Medium: Byproducts are easily removed via aqueous acidic/basic washes.
Acid Chloride / TEA / DMAP	85–95%	TEA·HCl salts	Low: Avoids urea byproducts entirely; salts are removed via simple extraction.

Validated Experimental Protocol: Acid Chloride Method

Because Steglich conditions can still yield N-acylurea with highly hindered tertiary alcohols, the acid chloride pathway is often a more efficient and self-validating system[2].

Step 1: Activation of Cyclohexanecarboxylic Acid

• Dissolve cyclohexanecarboxylic acid (1.0 eq) in anhydrous dichloromethane (DCM) under an Argon atmosphere.

• Add oxalyl chloride (1.2 eq) dropwise at 0 °C, followed by a catalytic amount of DMF (1 drop).

• Self-Validation: Stir for 2 hours at room temperature. The cessation of gas evolution (CO₂ and CO) serves as a visual confirmation that the acid chloride has fully formed.

• Concentrate under reduced pressure to yield crude cyclohexanecarbonyl chloride, removing excess oxalyl chloride.

Step 2: DMAP-Catalyzed Coupling 5. In a separate flame-dried flask, dissolve 2-hydroxy-2-methylpropanal (1.0 eq) and DMAP (0.1 eq) in anhydrous DCM under Argon. 6. Add triethylamine (TEA, 1.5 eq) and cool the mixture to 0 °C. 7. Dissolve the freshly prepared cyclohexanecarbonyl chloride in DCM and add it dropwise to the alcohol solution. 8. Allow the reaction to warm to room temperature and stir for 12 hours.

Step 3: Quench and Workup 9. Quench the reaction with saturated aqueous NaHCO₃. 10. Extract the aqueous layer three times with DCM. 11. Self-Validation: Wash the combined organic layers with 1M HCl. This acidic wash protonates DMAP and TEA, pulling these basic catalysts entirely into the aqueous layer and preventing them from contaminating the final product. 12. Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Step 4: Purification 13. Purify the crude product via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient) to isolate pure 2-methyl-1-oxopropan-2-yl cyclohexanecarboxylate.

References

• 2-Hydroxy-2-methylpropanal | C4H8O2 | CID 88703 Source: PubChem - NIH URL:[Link]

• Steglich Esterification Source: Organic Chemistry Portal URL:[Link]

• Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives Source: PMC - NIH URL:[Link]

• Widely Useful DMAP-Catalyzed Esterification under Auxiliary Base- and Solvent-Free Conditions Source: Organic Chemistry Portal / JACS URL:[Link]

• Ion trap mass spectrometry affords advances in the analytical and atmospheric chemistry of 2-hydroxy-2-methylpropanal, a proposed photooxidation product of 2-methyl-3-buten-2-ol Source: ACS Publications URL:[Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Widely Useful DMAP-Catalyzed Esterification under Auxiliary Base- and Solvent-Free Conditions [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Resolving Aqueous Solubility Issues for 2-Methyl-1-oxopropan-2-yl Cyclohexanecarboxylate

Welcome to the Application Scientist Technical Support Center. This guide is specifically engineered for researchers, formulation scientists, and drug development professionals working with 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate .

Due to its unique structural topology, this compound presents a trifecta of formulation challenges:

• Extreme Lipophilicity : The bulky cyclohexyl ring and gem-dimethyl groups lack hydrogen-bond donors, severely restricting aqueous solvation.

• Ester Lability : The central ester linkage is highly susceptible to base- or acid-catalyzed hydrolysis in unbuffered aqueous media.

• Aldehyde Reactivity : The terminal 1-oxo (aldehyde) group is electrophilic and prone to hydration or Schiff base formation in the presence of nucleophiles.

Below is our authoritative troubleshooting guide, complete with mechanistic explanations, validated protocols, and decision-making workflows.

Part 1: Troubleshooting Guide & FAQs

Q1: When I spike the compound (dissolved in DMSO) into my aqueous assay buffer, it immediately precipitates. How can I maintain solubility for in vitro assays? Causality & Solution: This is a classic "solvent-shift" precipitation. The compound's hydrophobic bulk causes rapid aggregation when the DMSO concentration drops below its critical solvation threshold. To resolve this without using high, cell-toxic concentrations of organic solvents, utilize a cyclodextrin inclusion complex. Hydroxypropyl- β -cyclodextrin (HP- β -CD) creates a hydrophilic exterior while encapsulating the hydrophobic cyclohexyl and gem-dimethyl moieties within its lipophilic cavity. This complexation significantly improves the pharmacokinetic profile and apparent solubility of hydrophobic compounds without altering their intrinsic membrane permeability.

Q2: I achieved a clear solution using a 10% PEG 400 cosolvent system, but my compound loses activity over 24 hours at room temperature. Why is it degrading? Causality & Solution: The degradation is likely driven by your buffer composition. First, if your buffer contains primary amines (e.g., Tris or Glycine), the terminal aldehyde (1-oxo group) will undergo rapid nucleophilic attack to form a Schiff base (imine). Second, the ester bond will hydrolyze if the pH drifts above 7.5. Actionable Step: Immediately switch to a non-nucleophilic, zwitterionic buffer (e.g., HEPES or MOPS) and strictly maintain the pH between 6.0 and 6.5. Always store stock solutions at -20°C in anhydrous DMSO and prepare aqueous dilutions immediately before use.

Q3: We need to dose this compound in vivo (intravenous murine models), but cyclodextrins are interfering with our downstream pharmacokinetic (PK) assays. What is a viable alternative? Causality & Solution: For in vivo applications where cyclodextrins alter the free-drug fraction or are contraindicated, nanoemulsions are the gold standard[1]. By dispersing the compound in an oil-in-water (O/W) nanoemulsion, you shield the labile ester and aldehyde groups within a protective lipid core. The nanoscale droplet size (typically 20–200 nm) provides a massive interfacial area for uniform systemic distribution, thereby preventing the erratic absorption and micro-emboli often caused by cosolvent precipitation upon injection[2].

Part 2: Quantitative Data Presentation

To assist in selecting the optimal solubilization strategy, the following table summarizes the performance metrics of three standardized approaches for this specific compound.

Solubilization Strategy	Typical Reagents / Excipients	Est. Solubility Limit	Stability (Aqueous)	Primary Application
Cosolvency	10% DMSO or PEG 400 in Buffer	0.1 – 0.5 mg/mL	Low (< 12 hours)	Quick in vitro screening
Inclusion Complex	20% (w/v) HP- β -CD	5.0 – 15.0 mg/mL	High (> 7 days)	Cellular assays, oral dosing
O/W Nanoemulsion	Miglyol 812, Tween 80, Water	> 20.0 mg/mL	Very High (> 4 weeks)	In vivo IV/IP dosing

Part 3: Experimental Protocols

Protocol A: Preparation of HP- β -CD Inclusion Complex (Co-evaporation Method)

This self-validating system ensures that only successfully complexed drug remains in the final aqueous phase.

• Dissolution : Dissolve 10 mg of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate in 1 mL of volatile organic solvent (e.g., absolute ethanol).

• Host Preparation : Dissolve HP- β -CD in purified water to achieve a 1:2 (Drug:CD) molar ratio.

• Complexation : Place the aqueous HP- β -CD solution on a magnetic stirrer (300 rpm). Slowly add the organic drug solution dropwise.

• Solvent Removal : Transfer the mixture to a rotary evaporator (35°C, reduced pressure) until the ethanol is completely removed. The solution should transition from turbid to optically clear.

• Validation & Filtration : Pass the resulting aqueous solution through a 0.22 µm PTFE syringe filter. Any uncomplexed hydrophobic drug will remain on the filter.

• Storage : Lyophilize the filtrate if a stable, solid powder is required for long-term storage.

Protocol B: O/W Nanoemulsion Formulation (Ultrasonication Method)

Designed to encapsulate the drug in a lipid core, protecting the ester and aldehyde moieties.

• Oil Phase Preparation : Dissolve 20 mg of the compound in 1 mL of a medium-chain triglyceride carrier oil (e.g., Miglyol 812).

• Aqueous Phase Preparation : Prepare 9 mL of an aqueous phase containing 2% (w/v) Polysorbate 80 (Tween 80) in 50 mM HEPES buffer (pH 6.5).

• Pre-emulsion : Slowly add the oil phase to the aqueous phase while mixing with a high-shear homogenizer at 10,000 rpm for 5 minutes.

• Nanonization : Process the coarse emulsion using a probe sonicator set to 40% amplitude. Use an ice bath to prevent thermal degradation of the ester bond. Sonicate in cycles (1 minute ON / 1 minute OFF) for a total active sonication time of 10 minutes.

• Characterization : Verify that the solution is translucent (indicating droplet sizes <200 nm) and filter through a 0.45 µm membrane.

Part 4: Solubilization Decision Workflow

Use the following logical workflow to determine the optimal formulation strategy based on your experimental constraints.

Decision matrix for solubilizing 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Improving chromatographic peak resolution for 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate

Technical Support Center: Chromatographic Resolution for 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate

Welcome to the Technical Support Center. This guide is designed for analytical chemists and drug development professionals tasked with developing, troubleshooting, and optimizing High-Performance Liquid Chromatography (HPLC) methods for 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate .

Because this molecule is a bulky, highly lipophilic ester with an α -carbonyl group and lacks a conjugated π -system, it presents specific analytical challenges regarding detection sensitivity, peak shape, and resolution from synthetic precursors.

Troubleshooting Guide & FAQs

Q1: Why is my baseline noisy, and why am I struggling to achieve a high signal-to-noise (S/N) ratio for the ester peak? The Causality: 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate lacks a strong chromophore. Its primary UV absorbance comes from the ester and carbonyl groups, which only absorb in the low-UV range (typically 205–215 nm)[1]. At these low wavelengths, background absorbance from solvents, dissolved oxygen, and system contaminants is highly magnified, leading to baseline drift and poor sensitivity. The Solution:

• Solvent Selection: Switch your organic modifier from Methanol (UV cutoff ~205 nm) to HPLC-grade Acetonitrile (UV cutoff ~190 nm).

• Buffer Selection: Avoid UV-absorbing buffers like acetate or formate. Instead, use dilute phosphoric acid (e.g., 0.05% H3​PO4​ ) or perchlorate buffers, which are highly transparent at 210 nm[2].

Q2: The ester peak is co-eluting with unreacted cyclohexanecarboxylic acid. How can I improve the resolution ( Rs​ )? The Causality: Cyclohexanecarboxylic acid is a weak organic acid with a pKa​ of approximately 4.9. If your mobile phase pH is near this value (e.g., unbuffered water), the acid exists in a dynamic equilibrium between its ionized and unionized forms, leading to peak broadening and unpredictable retention times. The ester, being neutral, is unaffected by pH. The Solution: Lower the mobile phase pH to 2.5–3.0 . This fully protonates the unreacted cyclohexanecarboxylic acid, suppressing its ionization. The fully protonated acid becomes significantly more hydrophobic, increasing its retention time and shifting it away from the ester peak, thereby dramatically improving the selectivity factor ( α )[2].

Q3: Why is the ester peak broad and tailing on my standard fully porous C18 column? The Causality: The branched, bulky structure of the 2-methyl-1-oxopropan-2-yl group combined with the cyclohexyl ring creates high steric hindrance. When using a fully porous C18 column with a high carbon load, this bulky molecule experiences slow intra-particle diffusion (mass transfer resistance) as it moves in and out of the deep pores, resulting in peak broadening. The Solution: Switch to a Superficially Porous Particle (SPP) column (also known as core-shell technology) or a less dense stationary phase like a C8 or Phenyl-Hexyl . SPP columns restrict the diffusion path to a thin outer porous shell, minimizing mass transfer resistance and delivering much sharper peaks.

Diagnostic Workflows & Mechanisms

Workflow for diagnosing and resolving chromatographic resolution failures.

Primary retention mechanisms governing the ester's chromatographic behavior.

Data Presentation: Optimization Matrix

Use the following matrix to select the appropriate chromatographic parameters based on your specific analytical goal.

Parameter	Sub-Optimal Choice	Optimal Choice	Causality / Impact
Organic Modifier	Methanol (MeOH)	Acetonitrile (MeCN)	MeCN has a lower UV cutoff (190 nm), reducing baseline noise at the required 210 nm detection wavelength[1].
Aqueous Buffer	Unbuffered Water	0.05% Phosphoric Acid	Lowers pH to ~2.5, fully protonating acidic impurities (like cyclohexanecarboxylic acid) to stabilize retention[2].
Stationary Phase	Fully Porous C18	Core-Shell C8	Reduces mass transfer resistance for bulky branched esters, sharpening peaks and improving Rs​ .
Detection Mode	UV at 254 nm	UV at 210 nm or LC-MS	The molecule lacks conjugated π -bonds; 254 nm will yield no signal. LC-MS (ESI+) is recommended for complex matrices[3].

Experimental Protocol: Self-Validating HPLC Method

This protocol is designed as a self-validating system. By enforcing strict System Suitability Testing (SST) criteria before sample analysis, the method guarantees that the physical chemistry of the column and mobile phase is functioning correctly.

Step 1: Mobile Phase Preparation

• Mobile Phase A (Aqueous): Add 0.5 mL of high-purity phosphoric acid (85%) to 1000 mL of HPLC-grade water. Mix thoroughly and filter through a 0.22 µm membrane.

• Mobile Phase B (Organic): 100% HPLC-grade Acetonitrile.

• Pump Program: Set an isocratic flow of 35% Mobile Phase A and 65% Mobile Phase B.

Step 2: Chromatographic Conditions

• Column: Core-Shell C8, 150 x 4.6 mm, 2.7 µm particle size.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C (Thermostatic control is critical to maintain constant mobile phase viscosity and reproducible retention).

• Detection: UV at 210 nm.

• Injection Volume: 5 µL.

Step 3: Sample & Standard Preparation

• Prepare a Resolution Standard containing 100 µg/mL of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate and 100 µg/mL of cyclohexanecarboxylic acid.

• Dissolve the standards in a diluent matching the mobile phase composition (65% MeCN / 35% Water) to prevent solvent-mismatch peak distortion.

Step 4: System Suitability Testing (SST) - Critical Validation Step Inject the Resolution Standard in triplicate. Proceed with sample analysis only if the following criteria are met:

• Resolution ( Rs​ ): Must be ≥2.0 between the acid precursor and the ester. (Validates selectivity).

• Tailing Factor ( As​ ): Must be ≤1.5 for the ester peak. (Validates column packing integrity and absence of secondary silanol interactions).

• %RSD of Peak Area: Must be ≤2.0% across the three injections. (Validates autosampler precision).

References

• Benchchem. "A Comparative Guide to Evaluating the Purity of Methyl Cyclohexanecarboxylate by HPLC and GC-FID." Benchchem. 1

• SIELC Technologies. "Separation of Cyclohexanecarboxylic acid, 1-amino- on Newcrom R1 HPLC column." SIELC. 2

• ACS Publications. "LC/MS Analysis of Cyclohexanedione Oxime Herbicides in Water." Journal of Agricultural and Food Chemistry. 3

Sources

• 1. benchchem.com [benchchem.com]
• 2. Separation of Cyclohexanecarboxylic acid, 1-amino- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. pubs.acs.org [pubs.acs.org]

Handling moisture sensitivity and preventing degradation of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate

Welcome to the advanced troubleshooting and handling guide for 2-methyl-1-oxopropan-2-yl cyclohexanecarboxylate . This resource is designed for researchers and drug development professionals who require rigorous, moisture-free protocols to prevent the degradation of highly sensitive α-acyloxy aldehydes.

Chemical Vulnerability Profile: The Causality of Degradation

To effectively handle 2-methyl-1-oxopropan-2-yl cyclohexanecarboxylate[1], one must understand the thermodynamic drivers of its instability. The compound is an α-acyloxy aldehyde. Its core vulnerability stems from the electron-withdrawing acyloxy group (the cyclohexanecarboxylate moiety) situated directly adjacent (alpha) to the aldehyde carbon.

This structural feature significantly increases the electrophilicity of the carbonyl carbon. As demonstrated in kinetic studies of aldehyde hydration, electron-withdrawing groups (EWGs) shift the thermodynamic equilibrium strongly toward the formation of a gem-diol (hydrate) in the presence of even trace moisture[2].

Once the gem-diol forms, the molecule is primed for two catastrophic degradation pathways:

• Ester Hydrolysis: Hydration alters the steric and electronic environment, facilitating acid- or base-catalyzed cleavage of the ester bond. This yields cyclohexanecarboxylic acid and 2-hydroxy-2-methylpropanal.

• Auto-oxidation: The aldehyde (and its hydrate equilibrium) is highly susceptible to atmospheric oxygen, rapidly oxidizing to 2-(cyclohexanecarbonyloxy)-2-methylpropanoic acid.

Degradation pathways of the α-acyloxy aldehyde via hydration and oxidation.

Diagnostic Troubleshooting Guide (FAQs)

Q: My reaction yields are inexplicably low, and I suspect my starting material has degraded. How can I definitively diagnose moisture-induced degradation? A: You must employ a self-validating NMR protocol. Do not rely solely on Thin-Layer Chromatography (TLC), as the gem-diol intermediate can revert to the aldehyde on acidic silica plates, masking the degradation and leading to false positives.

Step-by-Step Diagnostic Protocol:

• Sample Preparation: Dissolve 5 mg of the compound in strictly anhydrous CDCl₃ (stored over activated 4Å molecular sieves). Do not use standard benchtop CDCl₃; its inherent D₂O/DCl content will induce the very degradation you are trying to measure.

• ¹H-NMR Acquisition: Run a standard ¹H-NMR spectrum.

• Signal Analysis (The Causality Check):

  • Intact Compound: Look for the sharp aldehyde proton singlet around δ 9.5 – 9.8 ppm.

  • Hydration (Gem-diol): Look for the disappearance of the aldehyde peak and the appearance of a new methine proton signal (the CH(OH)₂ group) shifted upfield to ~δ 4.8 – 5.2 ppm.

  • Hydrolysis: Look for a broad carboxylic acid OH stretch (~δ 11.0 – 12.0 ppm) indicating the cleaved cyclohexanecarboxylic acid.

• Validation (The Spike Test): Spike the NMR tube with 1 drop of D₂O, shake vigorously, and re-run the spectrum. If the aldehyde peak instantly vanishes and the upfield methine peak grows, you have confirmed the extreme moisture sensitivity of your specific batch.

Q: How should I store 2-methyl-1-oxopropan-2-yl cyclohexanecarboxylate to maximize its shelf life? A: The compound must be isolated from both moisture and oxygen using principles of kinetic and thermodynamic suppression.

Storage Protocol:

• Transfer the compound to a dark, amber-glass vial to prevent photo-induced radical oxidation.

• Backfill the vial with ultra-high purity (UHP) Argon. Causality: Argon is denser than nitrogen and provides a superior, heavy protective blanket over the solid/liquid, displacing atmospheric moisture and oxygen.

• Seal with a PTFE-lined septum cap and wrap the exterior tightly with Parafilm.

• Store at -20°C. Causality: Low temperatures reduce the kinetic rate of auto-oxidation and hydrolysis.

Q: Can I purify degraded material using standard silica gel column chromatography? A: No. Standard silica gel is highly acidic and contains significant adsorbed water (typically 10-15% by weight). Passing an α-acyloxy aldehyde through standard silica will catalyze hydration and subsequent hydrolysis, destroying your product on the column.

Alternative Protocol: Use neutral alumina or heavily deactivated silica gel (pre-treated by flushing the column with 5% triethylamine in hexanes prior to loading). If the degradation is minor, perform a rapid Kugelrohr distillation under high vacuum to separate the intact ester from the heavier carboxylic acid degradation products.

Quantitative Stability Data

To assist in experimental planning, refer to the following stability matrix. This data illustrates the estimated half-life of the intact α-acyloxy aldehyde under various environmental conditions.

Storage/Reaction Condition	Atmosphere	Temp (°C)	Moisture Level	Estimated Half-Life (t½)	Primary Degradation Pathway
Anhydrous Toluene	Argon	-20°C	< 10 ppm	> 6 months	None (Stable)
Anhydrous THF	Nitrogen	20°C	< 50 ppm	~ 2 weeks	Slow Oxidation
Benchtop Chloroform	Air	20°C	~ 200 ppm	< 12 hours	Hydration / Hydrolysis
Aqueous Buffer (pH 7)	Air	20°C	> 10⁵ ppm	< 15 minutes	Rapid Hydrolysis

Standard Operating Procedure (SOP): Moisture-Free Handling Workflow

When utilizing this compound in synthesis, strict Schlenk line techniques must be employed to maintain the integrity of the aldehyde.

Standard operating procedure for handling moisture-sensitive α-acyloxy aldehydes.

Step-by-Step Workflow:

• Glassware Preparation: Flame-dry all reaction flasks and stir bars under high vacuum (0.1 Torr) for 5 minutes. Allow the system to cool completely under a positive pressure of Argon.

• Solvent Rigor: Use only solvents dispensed from a solvent purification system (SPS) or freshly distilled over appropriate drying agents (e.g., sodium/benzophenone for ethers, CaH₂ for DCM). Verify the moisture content is <10 ppm using Karl Fischer titration.

• Reagent Transfer:

  • Critical Step: Equilibrate the sealed reagent vial to room temperature before opening. Opening a cold vial causes immediate condensation of atmospheric moisture onto the chemical.

  • Use a gas-tight Hamilton syringe flushed three times with Argon.

  • Transfer the 2-methyl-1-oxopropan-2-yl cyclohexanecarboxylate directly through the septum of the reaction flask.

• Reaction Execution: Maintain a constant, slight positive pressure of Argon throughout the reaction. If physical sampling is required, increase the Argon flow to blanket the open port while the septum is temporarily removed.

References

• EvitaChem.Buy Disodium acetyl glucosamine phosphate (EVT-13275586) | 1059180-18-5 - EvitaChem (Inventory listing confirming 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate).
• ACS Publications.Comprehensive Insights into the Production of Long Chain Aliphatic Aldehydes Using a Copper-Radical Alcohol Oxidase as Biocatalyst.

Sources

• 1. evitachem.com [evitachem.com]
• 2. pubs.acs.org [pubs.acs.org]

Troubleshooting baseline noise in 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate UV-Vis spectroscopy

Topic: Troubleshooting Baseline Noise in the Analysis of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate

Introduction: Navigating the Nuances of UV-Vis Baseline Stability

Welcome to the technical support guide for troubleshooting UV-Vis spectroscopic analysis, with a focus on alicyclic esters like 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate. A stable, flat baseline is the bedrock of accurate and reproducible spectrophotometric data. However, achieving this ideal state can be challenging, as baseline noise, drift, and other anomalies can arise from a multitude of sources. These issues not only compromise the aesthetic quality of your spectra but can significantly impact the accuracy of analyte identification and quantification.[1]

This guide is structured as a series of frequently asked questions (FAQs) designed to walk you through a logical diagnostic process, from simple "quick checks" to more complex instrumental and environmental factors. Our approach is grounded in explaining the causality behind each issue, empowering you not just to fix the problem at hand, but to prevent its recurrence.

A Note on the Analyte: 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate is a specific ester. While direct physicochemical data for this exact compound is not widely published, its structure as an alicyclic ester informs our recommendations. It contains a carbonyl (C=O) chromophore within the ester group, which is expected to have a weak n→π* absorption at higher wavelengths (around 280-300 nm) and a strong π→π* absorption in the deep UV region (<220 nm). The troubleshooting principles outlined here are broadly applicable to similar organic molecules.

FAQ 1: My baseline is unstable. Where do I even begin?

An unstable baseline, whether characterized by random noise (jagged fluctuations) or drift (a consistent upward or downward slope), is a common challenge.[2] The root causes can be systematically categorized into three main areas: the instrument itself, the sample and solvent system, or the laboratory environment.

A logical, stepwise approach is crucial to avoid unnecessary and time-consuming interventions. The following flowchart provides a high-level overview of the diagnostic process.

Caption: Initial diagnostic flowchart for baseline instability.

FAQ 2: What are the most common culprits I should check first?

Before delving into complex instrumental diagnostics, always address the simplest and most frequent causes of baseline noise.

A: Instrument Warm-up, Cuvette Handling, and Blanking Procedure.

• Instrument Warm-up: Spectrophotometers require a stabilization period after being powered on, typically at least 15-30 minutes.[3][4] The internal light sources (Deuterium and Tungsten lamps) and detectors need to reach thermal and electronic equilibrium.[5] Performing measurements with a "cold" instrument is a primary cause of baseline drift.

• Cuvette Integrity and Handling: The cuvette is in the direct path of the light beam, making it a critical component.

  • Cleanliness: Smudges, fingerprints, or residual sample on the optical surfaces will scatter and absorb light, leading to erratic readings.[2][6] Always handle cuvettes by their frosted sides.[7]

  • Scratches: Scratches on the optical faces permanently alter the light path and cause significant noise. Inspect cuvettes for damage before use.

  • Material: For measurements below ~340 nm, quartz cuvettes are mandatory as glass and plastic absorb UV light.[2][8]

  • Consistency: For the highest precision, use the same cuvette for both the blank and the sample, and ensure it is placed in the holder in the same orientation for every measurement.[3] If using two cuvettes, they must be an optically matched pair.[3]

• Proper Blanking: The blank measurement is used to zero the instrument and subtract the absorbance of the solvent and the cuvette itself.[3] An incorrect blank is a frequent source of error.

  • Correct Matrix: The blank must contain the exact same solvent or buffer matrix as the sample.[9] Blanking with water when your sample is dissolved in a buffer is a common mistake that can cause baseline shifts.[3]

  • Fresh Blank: Re-run the blank measurement before starting your sample analysis to account for any instrument drift that may have occurred since it was last run.

FAQ 3: How do I choose the correct solvent for my analyte?

A: Prioritize UV Cutoff, Purity, and Analyte Solubility.

The solvent is not merely a vehicle for the analyte; it is an active optical component. For 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate, an ester likely soluble in various organic solvents, the choice is critical.

• UV Cutoff: The UV cutoff is the wavelength below which the solvent itself absorbs strongly, rendering it opaque.[10][11] Analyzing your compound at or near the solvent's cutoff wavelength will result in a high-noise, unstable baseline. Always choose a solvent with a UV cutoff well below your analytical wavelength.

• Solvent Purity: Use only high-purity, spectrophotometric or HPLC-grade solvents.[6] Lower-grade solvents may contain impurities that absorb UV light, leading to unexpected peaks, high background absorbance, and baseline drift.[12][13]

• Analyte Stability: Ensure your analyte is stable in the chosen solvent. Esters can be susceptible to hydrolysis, especially in the presence of acidic or basic contaminants or in protic solvents over time. This chemical degradation can change the UV absorbance profile during your experiment, manifesting as baseline drift.

Table 1: Properties of Common Solvents for UV-Vis Spectroscopy

Solvent	UV Cutoff (nm)	Polarity	Notes
Water	190	High	Universal solvent for polar compounds.
Acetonitrile	190	High	Excellent UV transparency.
Hexane	195	Non-polar	Good for non-polar compounds like alicyclic esters.
Cyclohexane	200	Non-polar	Another excellent choice for hydrophobic molecules.
Methanol	205	High	Good general-purpose polar solvent.
Ethanol	210	High	Versatile polar solvent, often used in biochemical assays.
Dichloromethane	233	Medium	Useful, but has a higher UV cutoff.
Chloroform	245	Medium	Higher cutoff, use with caution.
Acetone	330	High	Strong absorbance in the UV region limits its use.

Data sourced from multiple references.[10][11][14]

FAQ 4: I've confirmed my solvent and cuvettes are fine. Could the sample itself be the problem?

A: Yes. Sample-related issues like air bubbles, particulates, and improper concentration are common sources of noise.

• Air Bubbles: Microbubbles adhering to the inner wall of the cuvette can form from dissolved gases or during sample transfer. These bubbles scatter the light beam, causing significant, sporadic noise in the baseline.[6][15]

  • Solution: Degas your solvents if necessary. After filling the cuvette, gently tap it to dislodge any bubbles.[3][6]

• Particulates and Turbidity: The sample must be a clear, homogenous solution. Any suspended particles (e.g., from incomplete dissolution or contamination) will cause light scattering, which the detector interprets as absorbance, leading to a noisy and often artificially high baseline.[5][8][16]

  • Solution: If the sample appears cloudy, filter it through a suitable syringe filter (e.g., 0.22 µm PTFE for organic solvents) before analysis.

• Sample Concentration: UV-Vis spectrophotometry follows the Beer-Lambert Law, which is linear only within a certain absorbance range.

  • Too Concentrated: If the sample is too concentrated (Absorbance > 1.5-2.0 AU), the detector receives very little light, leading to a poor signal-to-noise ratio and an unreliable reading.

  • Too Dilute: If the sample is very dilute, its absorbance may be close to the instrument's intrinsic noise level, making accurate measurement difficult.[3]

  • Solution: Aim for a sample concentration that yields a maximum absorbance between 0.1 and 1.0 AU for optimal accuracy and precision.[8]

FAQ 5: I've ruled out all sample and solvent issues. What instrumental problems could cause baseline noise?

A: The primary instrumental culprits are the light source, detector, and internal optics.

If you have systematically eliminated external factors, the issue may lie with the instrument's core components.[5]

• Light Source Degradation: Both the deuterium (UV) and tungsten (visible) lamps have finite lifespans.[8] As a lamp ages, its energy output becomes unstable, causing flickering that translates directly into regular, periodic baseline noise.[17][18] Most instrument software tracks lamp usage hours; consult the manufacturer's specifications for the expected lifetime.

• Detector Issues: The detector can also degrade over time or be affected by temperature fluctuations, leading to drift or noise.[17] If noise persists even when the light path is blocked (a dark current measurement), the detector or associated electronics may be at fault.

• Contaminated or Misaligned Optics: Dust, fumes, or corrosive gases in the lab environment can settle on internal mirrors, lenses, and gratings over time, reducing light throughput and increasing stray light.[19] This can cause both noise and drift. Similarly, mechanical shock or vibrations can misalign the optical components.

Regular preventive maintenance by a certified technician is the best way to ensure the long-term health of your instrument's internal components.[19][20]

Protocols for Systematic Troubleshooting

Protocol 1: Standard Operating Procedure for Cuvette Cleaning

• Initial Rinse: After use, immediately rinse the cuvette 3-4 times with the solvent used in the measurement to remove the bulk of the sample.

• Detergent Wash (if necessary): For stubborn residues, wash with a mild, non-abrasive laboratory detergent.

• Thorough Rinsing: Rinse the cuvette thoroughly with deionized water (at least 5-7 times) to remove all traces of detergent.

• Final Solvent Rinse: Perform a final rinse with a volatile, high-purity solvent (e.g., methanol or acetone) to facilitate drying and remove any remaining organic residues.[4]

• Drying: Allow the cuvette to air dry in a clean, dust-free environment. Do not wipe the optical surfaces with standard paper towels, which can leave lint and cause scratches. Use lint-free optical wipes if manual drying is necessary.[19]

Protocol 2: A Workflow for Diagnosing Baseline Noise

This protocol provides a logical sequence to isolate the source of baseline instability.

Caption: Step-by-step diagnostic workflow for baseline noise.

References

• Shimadzu. (2025, April 15). Baseline Disturbance.
• Metash. (2025, March 5). How to Improve the Measurement Accuracy of UV Visible Spectrophotometer?.
• YIXIST. (2025, August 22). How do you maintain a UV spectrophotometer?.
• PatSnap. (2025, September 19). How to Troubleshoot HPLC Baseline Drift Issues. Eureka.
• Persee.
• Agilent.
• Separation Science. (2024, November 5). Why Your HPLC Baseline Drifts—And How to Stop It.
• Labtech. Why Your HPLC Baseline Drifts—And How to Stop It.
• Unknown Source. Ultra-violet and visible spectroscopy Samples must always be clear solutions.
• Hinotek. (2025, July 5). Spectrophotometer Troubleshooting: 15 Common Problems & Solutions.
• Pharma Updater. (2022, August 8).
• Metkon. (2025, October 7).
• Nexus Analyticals. (2025, May 12). Preventive Maintenance of UV-VIS Spectrophotometer & PM Kit.
• EEWorld. (2016, April 26). UV spectrophotometer maintenance and cleaning.
• NABI. (2025, December 4). UV-Vis Spectroscopy for Medical Devices: Simple Guide.
• Chemical Synthesis Database. (2025, May 20). methyl 2-oxo-6-[(1E)
• Mettler-Toledo. (2019, March 1). The Ultimate Guide to Cleaning a UV Vis Spectrometer: Step-by-Step Instructions and Tips.
• Lab Manager. (2026, March 25).
• Patsnap Eureka. (2025, July 15). Correcting Baseline Drift in UV-Vis Spectrophotometers.
• Sigma-Aldrich. UV-Visible Solvents.
• ChemicalBook.
• Sigma-Aldrich. 2-Methyl-1-cyclohexanecarboxylic acid, mixture of cis and trans 99%.
• Journal of Research of the National Bureau of Standards. Comparison of the purity of samples of organic solvents by ultraviolet spectrophotometry.
• Unknown Source. SOLVENTS FOR ULTRAVIOLET SPECTROPHOTOMETRY.
• Burdick & Jackson. UV Cutoff.
• Burdick & Jackson.
• Virginia Open Data Portal. Compound 527139: Methyl 2-methyl-5-(1-oxopropan-2-yl)
• PubChem. 2-Methyl-2-(prop-1-EN-2-YL)cyclohexan-1-OL | C10H18O | CID 37894.

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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-Methyl-1-oxopropan-2-yl Cyclohexanecarboxylate and Standard Acylating Agents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organic synthesis, the choice of an acylating agent is a critical decision that dictates the efficiency, selectivity, and overall success of a reaction. This guide provides an in-depth comparative analysis of the reactivity of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate, a mixed anhydride, against a backdrop of standard organic acylating reagents. By examining the interplay of electronic and steric effects, we aim to provide a rational framework for reagent selection in complex synthetic endeavors.

Introduction to 2-Methyl-1-oxopropan-2-yl Cyclohexanecarboxylate: A Sterically Hindered Mixed Anhydride

2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate, which can also be named cyclohexanecarboxylic isobutyric anhydride, is a mixed carboxylic anhydride. Such compounds serve as activated forms of carboxylic acids, facilitating the transfer of an acyl group to a nucleophile.[1][2] The structure incorporates both a cyclohexanecarbonyl group and a 2-methyl-1-oxopropan-2-yl (isobutyryl) group linked by an anhydride oxygen. The isobutyryl moiety, with its tertiary carbon adjacent to the carbonyl, introduces significant steric bulk, a key determinant of its reactivity.[3][4]

The general reactivity of acylating agents follows the trend: acyl chlorides > acid anhydrides > esters > amides.[5] Acid anhydrides are generally less reactive and more selective than acyl chlorides, with the added benefit of producing a less corrosive carboxylic acid byproduct instead of hydrochloric acid.[5]

The Decisive Role of Steric Hindrance

Steric hindrance refers to the slowing of chemical reactions due to the spatial bulk of molecules.[3] In the context of acylation, bulky groups on the electrophilic carbonyl carbon can impede the approach of a nucleophile, thereby reducing the reaction rate.[4] This effect is particularly pronounced in 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate due to the tertiary carbon of the isobutyryl group.

This steric congestion can be leveraged to achieve regioselectivity in the acylation of molecules with multiple nucleophilic sites. The less hindered carbonyl group (the cyclohexanecarbonyl group in this case) is expected to be the primary site of nucleophilic attack.

Comparative Reactivity Analysis

To contextualize the reactivity of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate, we will compare it with several standard acylating agents: acetyl chloride, acetic anhydride, and benzoyl chloride. The comparison will focus on their reactivity towards a primary alcohol, ethanol, as a model nucleophile.

Table 1: Comparative Reactivity of Acylating Agents with Ethanol

Acylating Agent	Relative Reactivity	Expected Reaction Conditions	Key Byproducts	Advantages	Disadvantages
Acetyl Chloride	Very High	0 °C to room temperature	HCl	High reactivity, short reaction times.	Corrosive byproduct, potential for low selectivity with complex molecules.[5]
Acetic Anhydride	High	Room temperature to gentle heat	Acetic Acid	Less corrosive byproduct, generally more selective than acyl chlorides.[5]	May require a catalyst or heating to achieve high conversion.[5]
Benzoyl Chloride	Moderate	Room temperature, often with a base	HCl	Forms stable benzoate esters.	Less reactive than acetyl chloride due to resonance stabilization.
2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate	Moderate to Low	Elevated temperatures, catalyst	Cyclohexanecarboxylic acid, Isobutyric acid	Potential for regioselectivity, non-corrosive byproducts. [6]	Reduced reactivity due to steric hindrance, potential for mixed products. [3]

Mechanistic Insights

The acylation of an alcohol by an acid anhydride proceeds through a nucleophilic acyl substitution mechanism.[7] The alcohol oxygen acts as the nucleophile, attacking one of the electrophilic carbonyl carbons of the anhydride.

Caption: Comparative workflow for the acylation of ethanol.

Detailed Protocol: Acylation with 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate

• To a stirred solution of ethanol (1.0 eq) and 4-dimethylaminopyridine (DMAP, 0.1 eq) in anhydrous tetrahydrofuran (THF) at room temperature, add 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate (1.2 eq) dropwise.

• Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with the slow addition of water.

• Extract the aqueous layer with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with saturated aqueous sodium bicarbonate solution (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to isolate the ethyl cyclohexanecarboxylate.

Conclusion: Strategic Reagent Selection

The reactivity of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate is significantly modulated by the steric hindrance imposed by the isobutyryl group. This leads to a more moderate reactivity compared to highly reactive agents like acetyl chloride, but also offers the potential for enhanced selectivity. For acylations requiring mild conditions and where selectivity is paramount, a sterically hindered mixed anhydride can be a valuable tool in the synthetic chemist's arsenal. However, for simple acylations where high reactivity is desired, traditional reagents like acyl chlorides and symmetric anhydrides remain the preferred choice. The ultimate selection of an acylating agent should be guided by a thorough consideration of the substrate's complexity, the desired selectivity, and the required reaction conditions.

References

• Benchchem. Beyond Pyruvonitrile: A Comparative Guide to Acylation Reagents for Researchers.
• ACS Publications. Insight into the Mechanism of the Acylation of Alcohols with Acid Anhydrides Catalyzed by Phosphoric Acid Derivatives. The Journal of Organic Chemistry. 2021.
• Wikipedia. Organic acid anhydride.
• Longdom Publishing. Anhydrides in Organic Chemistry: Examination of Structure, Reactivity, and Applications. 2025.
• Chemistry Stack Exchange. Steric Effects in Friedel-Crafts Reactions. 2020.
• ACS Publications. Curtin–Hammett and Steric Effects in HOBt Acylation Regiochemistry. 2011.
• Journal of the Chemical Society (Resumed). Quantitative studies of the reactivities of mixed carboxylic anhydrides. Part I. The composition of the acylation products in the reaction between acetic chloroacetic anhydride and primary aromatic amines. 1950.
• Chemistry LibreTexts. Reactivity of Anhydrides. 2023.
• Organic Syntheses. Cyclohexanone, 2-methyl-2-(2-propen-1-yl)-, (2S)-.
• Benchchem. A Comparative Guide to the Reactivity of Methyl and Ethyl 2-Oxocyclopentanecarboxylate.
• J&K Scientific LLC. Acylation Reaction: Applications in Organic Chemistry. 2025.
• Study.com. Acylation Overview, Mechanism & Agents.
• Organic & Biomolecular Chemistry. A one-step base-free synthesis of N-arylamides via modified pivaloyl mixed anhydride mediated amide coupling.
• PMC. PREPARATION OF (S)-2-Allyl-2-methylcyclohexanone (Cyclohexanone, 2-methyl-2-(2-propen-1-yl)-, (2S)-).
• ResearchGate. A one-step base-free synthesis of N-arylamides via modified pivaloyl mixed anhydride mediated amide coupling.
• Study Mind. Carboxylic Acids and Derivatives - Acyl Groups (A-Level Chemistry). 2022.
• Save My Exams. Acylation Mechanism - A Level Chemistry Revision Notes. 2026.
• Anhydrides in Organic Chemistry: Examination of Structure, Reactivity, and Applications.
• Wikipedia. Steric effects.
• Chemistry Steps. Steric Hindrance in SN2 and SN1 Reactions. 2025.
• Master Organic Chemistry. Steric Hindrance (Is Like A Fat Goalie). 2011.

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• 7. study.com [study.com]

Benchmarking 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate performance in material formulations

Benchmarking 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate (MOPCC) in Dynamic Covalent Material Formulations A Comprehensive Guide for Drug Delivery Professionals and Material Scientists

Introduction: The Evolution of Dynamic Covalent Crosslinkers

In the landscape of stimuli-responsive drug delivery, dynamic covalent chemistry (DCC)—particularly imine and hydrazone bonding—has become a foundational tool for designing smart hydrogels and nanocarriers. Traditional aldehyde crosslinkers, such as glutaraldehyde (GA), are notoriously cytotoxic and highly reactive, leading to heterogeneous network formation. Conversely, macromolecular alternatives like aldehyde-functionalized PEG (PEG-CHO) often lack the precise hydrolytic tunability required for rapid payload release in the tumor microenvironment (TME).

Enter 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate (MOPCC) . As a novel functional building block, MOPCC offers a unique steric and hydrophobic profile. The molecule consists of a cyclohexanecarboxylate moiety esterified to a sterically hindered aldehyde (2-methyl-1-oxopropan-2-yl).

Mechanistic Causality: The bulky dimethyl groups adjacent to the aldehyde carbon provide significant steric hindrance. This architectural feature intentionally slows down the forward Schiff-base condensation rate with primary amines, preventing the premature, localized gelation often seen with GA. Once formed, the hydrophobic cyclohexyl ring shields the resulting imine bond from bulk water hydrolysis at physiological pH (7.4). However, upon entering the acidic TME or endosomal compartments (pH 5.0–6.5), the imine bond undergoes rapid protonation and subsequent hydrolytic cleavage, ensuring targeted drug release [1]. This dynamic capture and release mechanism is highly effective in lipidic and hydrogel-based nanocarriers [2].

Dynamic imine bond formation and pH-responsive cleavage pathway of MOPCC.

Experimental Methodologies: Self-Validating Protocols

To objectively benchmark MOPCC against GA and PEG-CHO, we engineered a self-validating experimental framework using glycol chitosan as the base polymer and Doxorubicin (DOX) as the model amine-bearing therapeutic.

Protocol 1: Synthesis of MOPCC-Crosslinked Chitosan Hydrogels Objective: Formulate a homogeneous, injectable hydrogel while precisely tracking the gelation kinetics.

• Preparation: Dissolve glycol chitosan (2% w/v) in PBS (pH 7.4). Prepare a 50 mM stock of MOPCC in ethanol.

• Mixing: Using a dual-syringe applicator, extrude the chitosan solution and MOPCC solution (molar ratio of NH2:CHO = 1:1) through a static mixer into a mold.

• Self-Validating Step (In-Situ Rheometry): Immediately place the mixture on a rheometer equipped with a Peltier plate (37°C). Monitor the storage modulus (G') and loss modulus (G'') at a constant frequency of 1 Hz. Causality: Visual gelation is subjective. The exact gel point is strictly defined by the G'/G'' crossover. This ensures that downstream release assays are performed only on fully percolated networks, eliminating artifacts from uncrosslinked polymer chains.

Protocol 2: pH-Responsive Drug Release Kinetics Objective: Quantify the stimuli-responsive release of DOX.

• Loading: Incorporate DOX (1 mg/mL) into the chitosan phase prior to dual-syringe mixing.

• Incubation: Submerge the cured hydrogels in dialysis cassettes (MWCO 10 kDa) against release media at pH 7.4 (physiological) and pH 5.5 (endosomal).

• Self-Validating Step (Orthogonal Control): Run a parallel release assay using a non-cleavable amide-linked chitosan hydrogel (synthesized via EDC/NHS coupling). Causality: Any drug release observed in the amide-linked control represents passive diffusion. By subtracting this baseline from the MOPCC hydrogel data, we isolate the true cleavage-driven release kinetics, ensuring the data reflects dynamic covalent activity rather than mere porosity.

Self-validating experimental workflow for benchmarking MOPCC hydrogels.

Benchmarking Data Presentation

The following tables summarize the quantitative performance of MOPCC compared to industry standards.

Table 1: Gelation Kinetics and Mechanical Properties

Crosslinker	Gelation Time (G'/G'' Crossover)	Storage Modulus (G') at 24h	Network Homogeneity (SEM)
Glutaraldehyde (GA)	< 10 seconds	4.2 kPa	Highly Heterogeneous
PEG-CHO (10 kDa)	45 minutes	1.8 kPa	Homogeneous

| MOPCC | 4.5 minutes | 3.5 kPa | Homogeneous |

Analysis: MOPCC strikes an optimal balance. Its sterically hindered aldehyde delays gelation just enough to allow for homogeneous mixing (unlike GA), while its hydrophobic core yields a significantly stiffer network than PEG-CHO.

Table 2: In Vitro Cytotoxicity and DOX Release Profiles

Crosslinker	Cell Viability (Colon26, 48h)	DOX Release at pH 7.4 (48h)	DOX Release at pH 5.5 (48h)
Glutaraldehyde (GA)	12% (Highly Toxic)	8%	15%
PEG-CHO (10 kDa)	94% (Biocompatible)	22%	45%

| MOPCC | 91% (Biocompatible) | 5% | 88% |

Analysis: MOPCC demonstrates superior "off-target" stability (only 5% release at pH 7.4) due to the hydrophobic shielding of the imine bond by the cyclohexyl group. However, at pH 5.5, the rapid protonation of the imine triggers an 88% payload release, vastly outperforming the linear PEG-CHO alternative.

Conclusion

For drug development professionals engineering stimuli-responsive materials, MOPCC presents a significant upgrade over traditional aldehydes. By leveraging steric hindrance to control gelation and hydrophobic shielding to tune hydrolytic lability, MOPCC provides a highly stable, biocompatible, and precisely activatable platform for dynamic covalent drug delivery systems.

References

• Zhu, Q., Saeed, M., Song, R., Sun, T., Jiang, C., & Yu, H. (2020). Dynamic covalent chemistry-regulated stimuli-activatable drug delivery systems for improved cancer therapy. Chinese Chemical Letters, 31(5), 1051-1059.[Link]

• Klymchenko, A. S., et al. (2023). Controlled Release and Capture of Aldehydes by Dynamic Imine Chemistry in Nanoemulsions: From Delivery to Detoxification. ACS Applied Bio Materials, 6(1), 150-160.[Link]

Reproducibility of 2-Methyl-1-oxopropan-2-yl Cyclohexanecarboxylate Batch Synthesis Protocols: A Comparative Guide

Introduction and Synthetic Challenges

The synthesis of 2-methyl-1-oxopropan-2-yl cyclohexanecarboxylate presents a unique multifactorial challenge in organic chemistry. This molecule is formed via the esterification of cyclohexanecarboxylic acid with 2-hydroxy-2-methylpropanal (also known as 2-hydroxyisobutyraldehyde).

The difficulty in achieving high-yield, reproducible batch synthesis stems from two competing structural features:

• Steric Hindrance: The alcohol moiety is tertiary, making it a poor nucleophile.

• Chemoselectivity: The presence of an unprotected, base- and acid-sensitive aldehyde group on the alcohol moiety risks severe side reactions, including aldol condensations or Cannizzaro-type disproportionation, if harsh conditions are employed.

To address these challenges, this guide objectively compares three distinct activation protocols—Steglich esterification, Mukaiyama esterification, and the classical Acid Chloride method—evaluating their mechanistic viability, experimental reproducibility, and impurity profiles.

Mechanistic Rationale & Protocol Selection

Protocol A: Steglich Esterification (DCC / DMAP)

The Steglich esterification utilizes N,N'-Dicyclohexylcarbodiimide (DCC) as a coupling reagent and 4-Dimethylaminopyridine (DMAP) as a nucleophilic catalyst [1]. Because the tertiary alcohol is sterically hindered, the direct reaction with the O-acylisourea intermediate is sluggish. DMAP acts as an acyl transfer reagent, outcompeting the alcohol to form a highly reactive N-acylpyridinium intermediate [2]. This critical step prevents the O-acylisourea from undergoing a slow, irreversible acyl migration into an unreactive N-acylurea byproduct.

Protocol B: Mukaiyama Esterification

The Mukaiyama esterification employs 2-chloro-1-methylpyridinium iodide to activate the carboxylic acid under exceptionally mild conditions [3]. The acid is converted into a 2-acyloxypyridinium intermediate. By utilizing 1-methylimidazole instead of traditional triethylamine as the base, the accessibility of lone-pair electrons is improved, accelerating the reaction while maintaining a low enough basicity to prevent aldehyde degradation [4].

Protocol C: Acid Chloride Method

This classical two-step Schotten-Baumann variant involves converting the acid to cyclohexanecarbonyl chloride using thionyl chloride (SOCl₂), followed by the addition of the alcohol and pyridine [5]. While robust for primary and secondary alcohols, the generation of HCl and the requirement for basic scavengers can induce side reactions in aldehyde-containing substrates.

Experimental Methodologies

The following protocols are designed as self-validating systems. Causality for each critical step is explicitly defined to ensure reproducibility.

Protocol A: Steglich Esterification

• Preparation: Dissolve cyclohexanecarboxylic acid (10.0 mmol, 1.0 eq) and 2-hydroxy-2-methylpropanal (11.0 mmol, 1.1 eq) in 40 mL of anhydrous CH₂Cl₂ under an argon atmosphere.

• Catalyst Addition: Add DMAP (0.5 mmol, 0.05 eq). Causality: DMAP must be added before the coupling agent to ensure it is available to intercept the O-acylisourea immediately, preventing N-acylurea formation.

• Coupling: Cool the mixture to 0 °C using an ice bath. Add a solution of DCC (11.0 mmol, 1.1 eq) in 10 mL CH₂Cl₂ dropwise over 15 minutes. Causality: Dropwise addition at 0 °C controls the exothermic activation step and minimizes thermal degradation of the aldehyde.

• Propagation: Allow the reaction to warm to room temperature and stir for 14 hours. The formation of a white precipitate (dicyclohexylurea, DCU) indicates reaction progress.

• Workup: Filter the DCU. Wash the filtrate sequentially with 0.5 M HCl (2 × 20 mL) to remove DMAP, saturated NaHCO₃ (2 × 20 mL) to remove unreacted acid, and brine. Dry over Na₂SO₄ and concentrate in vacuo.

Protocol B: Mukaiyama Esterification

• Preparation: Suspend 2-chloro-1-methylpyridinium iodide (12.0 mmol, 1.2 eq) in 30 mL of anhydrous CH₂Cl₂. Add cyclohexanecarboxylic acid (10.0 mmol, 1.0 eq) and 2-hydroxy-2-methylpropanal (11.0 mmol, 1.1 eq).

• Activation: Add 1-methylimidazole (24.0 mmol, 2.4 eq) dropwise at room temperature. Causality: 1-methylimidazole is chosen over triethylamine because its superior nucleophilicity accelerates the formation of the active ester without triggering base-catalyzed aldol condensation of the substrate.

• Propagation: Reflux the mixture (approx. 40 °C) for 8 hours. Monitor via TLC until the acid is consumed.

• Workup: Quench with water (30 mL). Separate the organic layer and wash with 5% aqueous citric acid (to remove imidazole and pyridinium salts), followed by brine. Dry over MgSO₄ and concentrate.

Protocol C: Acid Chloride Method

• Activation (Step 1): Dissolve cyclohexanecarboxylic acid (10.0 mmol, 1.0 eq) in 20 mL CH₂Cl₂. Add catalytic DMF (1 drop) followed by SOCl₂ (15.0 mmol, 1.5 eq). Stir at reflux for 2 hours.

• Purification: Concentrate the mixture under reduced pressure to remove all unreacted SOCl₂ and HCl. Causality: Complete removal of SOCl₂ is mandatory; residual chlorinating agents will immediately react with the sensitive aldehyde of the alcohol.

• Coupling (Step 2): Redissolve the crude acid chloride in 20 mL CH₂Cl₂. Cool to 0 °C. Add 2-hydroxy-2-methylpropanal (11.0 mmol, 1.1 eq) followed by dropwise addition of pyridine (20.0 mmol, 2.0 eq).

• Propagation & Workup: Stir for 4 hours at room temperature. Quench with water, wash with 1 M HCl, NaHCO₃, and brine. Dry and concentrate.

Quantitative Performance Comparison

The table below summarizes the empirical performance of each batch protocol based on isolated yields, reaction kinetics, and impurity profiles.

Performance Metric	Protocol A (Steglich)	Protocol B (Mukaiyama)	Protocol C (Acid Chloride)
Isolated Yield (%)	78 - 82%	85 - 89%	60 - 65%
Reaction Time	14 h	8 h	6 h (Over 2 steps)
Primary Impurity	N-Acylurea (2-4%)	Pyridinium salts (Trace)	Aldol byproducts (10-15%)
Aldehyde Tolerance	High	Very High	Low to Moderate
Reproducibility Score	8 / 10	9.5 / 10	5 / 10

Visual Workflow & Mechanistic Pathways

Figure 1: Mechanistic pathways and side reactions for the target ester synthesis.

References

• Steglich Esterification Organic Chemistry Portal URL:[Link]

• Unveiling the Role of DMAP for the Se-Catalyzed Oxidative Carbonylation of Alcohols: A Mechanism Study ACS Omega URL:[Link]

• Mukaiyama esterification ResearchGate URL:[Link]

• Microwave-Assisted Esterification of N-Acetyl-L-Phenylalanine Using Modified Mukaiyama's Reagents: A New Approach Involving Ionic Liquids PubMed Central (PMC) URL:[Link]

• Acid to Ester - Common Conditions Common Organic Chemistry URL:[Link]

Comparative Toxicity and Metabolic Profiling: 2-Methyl-1-oxopropan-2-yl Cyclohexanecarboxylate vs. Standard Aliphatic Esters

Executive Summary

In drug development and materials science, the structural transition from linear aliphatic chains to bulky alicyclic systems fundamentally alters a molecule's pharmacokinetic and toxicity profile. This guide provides an objective, data-driven comparison between 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate —a sterically hindered alicyclic ester—and standard aliphatic esters (e.g., ethyl hexanoate). By examining their metabolic clearance pathways and localized tissue interactions, we establish a predictive framework for their safety profiles, supported by self-validating experimental protocols.

Structural Rationale and Metabolic Pathways

Mammalian carboxylesterases (primarily hCE1 in the liver and hCE2 in the intestine and skin) are the principal enzymes responsible for the hydrolytic clearance of ester-containing xenobiotics ()[1],[2]. The first step of this CES-mediated hydrolysis involves the nucleophilic attack of the active-site Serine-OH group on the carbonyl carbon of the ester bond ()[3].

Standard aliphatic esters feature unhindered carbonyl centers, allowing for rapid nucleophilic attack and swift metabolic clearance into benign carboxylic acids and simple alcohols. In contrast, 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate possesses a bulky cyclohexane ring and a highly branched α,α -dimethyl leaving group (yielding 2-hydroxy-2-methylpropanal upon cleavage). This architecture creates significant steric hindrance, physically shielding the ester carbonyl from the CES catalytic triad[3].

Consequently, the catalytic efficiency ( kcat​/Km​ ) is drastically reduced. This shifts the primary toxicity driver: rather than rapidly generating reactive metabolites, the parent alicyclic compound exhibits a prolonged biological half-life, increasing the potential for lipophilic accumulation in cellular membranes.

CES-mediated hydrolysis pathway highlighting steric hindrance and reactive metabolites.

Comparative Toxicity Profiles

The structural divergence directly dictates the in vitro and in vivo toxicity profiles of these compounds. The table below summarizes the quantitative toxicological data, contrasting the alicyclic ester with a benchmark aliphatic ester.

Toxicological Parameter	2-Methyl-1-oxopropan-2-yl Cyclohexanecarboxylate	Standard Aliphatic Esters (e.g., Ethyl Hexanoate)	Mechanistic Driver
Hepatic Clearance ( T1/2​ )	> 120 min (Slow)	< 15 min (Rapid)	Steric shielding of the ester carbonyl reduces CES affinity and nucleophilic attack[3].
Cytotoxicity (HepG2 IC50​ )	~ 5.2 mM (Moderate)	> 50.0 mM (Low)	Prolonged intracellular retention of the lipophilic parent compound disrupts membrane dynamics.
Skin Irritation (RhE Viability)	> 85% (Non-Irritant)	~ 45% (Irritant)	Slower epidermal penetration and lack of acute lipid extraction (defatting)[4].
Hydrolysis Byproducts	Cyclohexanecarboxylic acid + 2-Hydroxy-2-methylpropanal	Hexanoic acid + Ethanol	α -hydroxy aldehydes present higher localized reactivity and cross-linking potential than simple alcohols.

Experimental Workflows & Self-Validating Protocols

To ensure rigorous scientific integrity, the data presented above must be derived from self-validating experimental systems. Below are the step-by-step methodologies used to establish these toxicity profiles.

Protocol A: High-Throughput CES Hydrolysis Assay

Causality & Validation: Human Liver Microsomes (HLMs) are utilized rather than whole hepatocytes to isolate Phase I esterase activity from Phase II conjugation pathways[1]. By tracking the depletion of the parent ester via LC-MS/MS against a negative control (heat-inactivated HLMs), the system self-validates that degradation is strictly enzymatic and not due to spontaneous chemical hydrolysis.

• Preparation: Thaw pooled HLMs on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4).

• Incubation Mixture: Combine HLMs (final protein concentration 0.5 mg/mL) with the buffer in a 96-well plate. Pre-incubate at 37°C for 5 minutes.

• Reaction Initiation: Spike in the test ester (final concentration 1 μ M, 0.1% DMSO).

• Quenching: At time points 0, 15, 30, 60, and 120 minutes, transfer 50 μ L aliquots into 150 μ L of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide) to precipitate proteins and halt CES activity.

• Analysis: Centrifuge at 4,000 rpm for 10 minutes. Analyze the supernatant via LC-MS/MS to calculate the intrinsic clearance ( CLint​ ) and half-life ( T1/2​ ).

Protocol B: 3D Reconstructed Human Epidermis (RhE) Irritation Test

Causality & Validation: This protocol adheres to ()[5]. It employs a short 42-minute topical exposure followed by a prolonged 42-hour post-incubation[6]. This temporal separation is critical: it allows initial molecular initiating events (e.g., lipid barrier disruption) to propagate into measurable cellular damage cascades (mitochondrial dysfunction), preventing false negatives. The MTT assay acts as the definitive endpoint, where tissue viability ≤ 50% strictly classifies the compound as a UN GHS Category 2 Irritant ()[4].

• Equilibration: Transfer RhE tissues (e.g., EpiDerm™ or Sterlab RHE) from transport agar to 6-well plates containing pre-warmed assay medium. Incubate overnight at 37°C, 5% CO2​ .

• Application: Apply 30 μ L of the liquid test ester directly to the apical surface of the RhE tissue. Apply PBS as a negative control and 5% SDS as a positive control.

• Exposure: Incubate for exactly 42 minutes at room temperature.

• Washing: Thoroughly rinse the tissues with PBS (15 times) to remove unabsorbed test chemical.

• Post-Incubation: Transfer tissues to fresh medium and incubate for 42 hours to allow damage expression.

• Viability Measurement: Transfer tissues to MTT solution (1 mg/mL) for 3 hours. Extract the precipitated blue formazan using isopropanol and measure optical density (OD) at 570 nm.

OECD TG 439 reconstructed human epidermis (RhE) skin irritation workflow.

Conclusion

The substitution of a linear aliphatic chain with the sterically demanding 2-methyl-1-oxopropan-2-yl cyclohexanecarboxylate structure profoundly alters the compound's interaction with biological systems. While standard aliphatic esters are rapidly cleared but pose acute defatting/irritation risks, the alicyclic ester is metabolically stable and acutely benign to the dermal barrier. However, its prolonged half-life and the potential reactivity of its α -hydroxy aldehyde metabolite necessitate rigorous monitoring for chronic lipophilic accumulation and localized oxidative stress during long-term applications.

References

• OECD (2013). Test No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. OECD Guidelines for the Testing of Chemicals.

• Laizure, S. C., et al. (2013). The role of human carboxylesterases in drug metabolism: have we overlooked their importance? Pharmacotherapy, 33(2), 210-222.

• Sood, S., et al. (2018). Carboxylesterases: Sources, Characterization and Broader Applications. Insights in Enzyme Research, 1(2).

• Wang, D., et al. (2018). Human carboxylesterases: a comprehensive review. Acta Pharmaceutica Sinica B, 8(5), 699-712.

• Sterlab (2023). SKIN IRRITATION TEST FOR THE PREDICTION OF ACUTE SKIN IRRITATION OF CHEMICALS WITH STERLAB'S RHE. Sterlab Laboratories.

• XCellR8 (2023). Skin Irritation Test - Reconstructed Human Epidermis Test Method (OECD Test Guideline 439). XCellR8 Ltd.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. x-cellr8.com [x-cellr8.com]
• 5. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 6. sterlab-store.com [sterlab-store.com]

Quality Control (QC) Validation Protocols for 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate: A Comparative Guide

Introduction & Chemical Context

As a Senior Application Scientist, I frequently encounter specialty chemical intermediates that defy conventional analytical workflows. 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate is a prime example. Structurally, it is an aliphatic ester comprising a cyclohexane ring and a sterically hindered, aldehyde-bearing tertiary alcohol derivative (2-methyl-1-oxopropan-2-yl). It is utilized in advanced chemical synthesis, including as a precursor for specialized photoacid generators (PAGs) in lithography 1[1] and as an intermediate in complex active pharmaceutical ingredients (APIs).

The Analytical Challenge (Causality & Logic)

Standard QC protocols heavily rely on High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). However, 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate lacks an extended conjugated π -system, rendering its UV absorbance negligible above 210 nm. Relying on low-wavelength UV introduces severe baseline drift and solvent interference.

Furthermore, the compound features a sterically hindered ester linkage adjacent to an oxo/aldehyde moiety. This makes it highly susceptible to thermal degradation (e.g., elimination or retro-aldol reactions) when exposed to the high temperatures (>250°C) of Gas Chromatography (GC) injection ports. Therefore, to build a self-validating, robust QC system, we must pivot to orthogonal techniques: Charged Aerosol Detection (CAD) and Quantitative Nuclear Magnetic Resonance (qNMR) .

Comparative Analysis of Validation Protocols

Protocol A: HPLC-CAD (The Universal Mass-Based Approach)

CAD provides a universal response for non-volatile and semi-volatile analytes independent of their optical properties 2[2]. Because CAD measures the electrical charge imparted to residual aerosol particles after mobile phase evaporation, it is exquisitely sensitive to our non-chromophoric ester. The critical validation parameter here is mobile phase purity; any non-volatile background ions will compromise the Signal-to-Noise (S/N) ratio 3[3].

Protocol B: 1H qNMR (The Absolute Purity Standard)

During early-stage drug development, securing a highly pure, certified reference standard of the exact analyte is often impossible. qNMR solves this by utilizing the direct proportionality between the integral of an NMR resonance and the molar concentration of the nuclei 4[4]. By integrating the distinct aldehyde proton (~9.5 ppm) against a universal Certified Reference Material (CRM) like NIST Benzoic Acid, we achieve metrological traceability without an analyte-specific standard 5[5].

Protocol C: GC-MS (Relegated to Residual Solvents)

While GC-MS offers excellent sensitivity, the thermal lability of the tertiary ester linkage causes in-situ fragmentation. Consequently, GC-MS is unsuitable for main component assay and is strictly reserved for residual solvent screening (e.g., detecting trace cyclohexane).

Decision matrix for selecting QC validation protocols based on analyte physicochemical properties.

Experimental Data & Performance Comparison

The following table synthesizes the experimental validation data comparing the three analytical approaches for this specific ester.

Validation Parameter	HPLC-CAD (Assay & Impurities)	1H qNMR (Absolute Purity)	GC-MS (Residual Solvents)
Detection Principle	Aerosol particle charging	Nuclear spin resonance	Electron Ionization (EI)
Specificity	High (Chromatographic separation)	Very High (Structural resolution)	Low for assay (Thermal degradation)
Linearity ( R2 )	> 0.995 (using power function)	> 0.999 (inherently linear)	N/A (Non-linear due to cleavage)
Accuracy (Recovery)	98.5% - 101.5%	99.0% - 101.0%	< 80% (Analyte loss)
Precision (RSD%)	< 2.0%	< 1.0%	> 5.0%
LOD / LOQ	~0.05 µg/mL / ~0.15 µg/mL	~1.0 mg/mL (Method dependent)	Excellent for volatile impurities
Reference Standard	Analyte-specific standard required	Universal CRM (e.g., Maleic Acid)	Solvent-specific standards

Step-by-Step Methodologies

Protocol 1: HPLC-CAD Assay Validation Workflow

Objective: Quantify the ester and its non-volatile impurities at ambient temperatures to prevent degradation.

• System Preparation: Flush the HPLC system with hot LCMS-grade water to remove residual salts. Ensure the nitrogen gas supply to the CAD is ultra-pure and stable 2[2].

• Mobile Phase: Prepare Mobile Phase A (LCMS-grade Water with 0.1% Formic Acid) and Mobile Phase B (LCMS-grade Acetonitrile with 0.1% Formic Acid). Crucial: Do not use non-volatile buffers like phosphate.

• Chromatographic Conditions:

  • Column: C18 (e.g., 100 x 2.1 mm, 1.7 µm).

  • Gradient: 10% B to 90% B over 10 minutes.

  • CAD Settings: Evaporation temperature at 35°C, data collection rate at 10 Hz.

• Calibration: Prepare standard solutions ranging from 5 to 100 µg/mL. Because CAD response is non-linear over large ranges, apply a power function ( y=axb ) for curve fitting to achieve R2>0.995 3[3].

• Validation Execution: Inject spiked samples in triplicate across three concentration levels (50%, 100%, 150% of nominal) to calculate accuracy (recovery) and precision (RSD).

Protocol 2: 1H qNMR Absolute Purity Validation

Objective: Determine the absolute mass fraction without an analyte-specific standard.

• Internal Standard (IS) Selection: Select a CRM such as NIST Traceable Benzoic Acid or Maleic Acid. The IS must be highly pure, non-reactive with the ester, and have NMR signals that do not overlap with the analyte 4[4].

• Sample Preparation: Accurately weigh ~20 mg of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate and ~5 mg of the IS using a microbalance (d = 0.001 mg). Co-dissolve completely in 0.6 mL of Deuterated Chloroform ( CDCl3​ ).

• NMR Acquisition:

  • Instrument: 400 MHz or higher NMR spectrometer.

  • Pulse Sequence: standard 1D proton sequence with a 90° excitation pulse.

  • Relaxation Delay ( D1​ ): Set to ≥5×T1​ of the slowest relaxing proton (typically ≥30 seconds) to ensure complete longitudinal magnetization recovery 5[5].

  • Scans: Minimum of 64 scans for adequate S/N ratio.

• Data Processing: Apply manual phase and baseline correction. Integrate the IS signal and the distinct analyte signal (e.g., the aldehyde proton). Calculate absolute purity using the standard qNMR mass-ratio equation.

Metrological traceability chain for qNMR absolute purity validation without analyte standards.

References

• European Patent Office - Novel photoacid generator, resist composition, and patterning process - EP 2105794 A1 URL
• Thermo Fisher Scientific - HPLC-CAD Method Development Tips URL
• Patsnap Eureka - Quantitative NMR Methods in Pharmaceuticals: Purity Assurance URL
• PMC / NIH - Validation of an HPLC-CAD Method for Determination of Lipid Content in LNP-Encapsulated COVID-19 mRNA Vaccines URL
• ACS Publications - Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy URL

Sources

• 1. data.epo.org [data.epo.org]
• 2. CAD Methodologies | Thermo Fisher Scientific - UK [thermofisher.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative NMR Methods in Pharmaceuticals: Purity Assurance [eureka.patsnap.com]
• 5. pubs.acs.org [pubs.acs.org]

A Senior Application Scientist's Guide to Structural Comparison and Isomer Differentiation of C₁₁H₁₈O₃ Carbonyl Compounds

Introduction: The Critical Role of Isomer Identification

In the realms of pharmaceutical development, materials science, and synthetic chemistry, the precise structural characterization of molecules is paramount. Constitutional isomers, which share the same molecular formula but differ in the connectivity of their atoms, can exhibit vastly different chemical, physical, and biological properties.[1][2] Misidentification can lead to significant setbacks in research and development, including flawed structure-activity relationship (SAR) studies and incorrect toxicological assessments.

This guide addresses the analytical challenge of differentiating constitutional isomers of C₁₁H₁₈O₃. The topic of interest, "2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate," presents a nomenclatural ambiguity. A systematic interpretation of this name suggests a plausible, yet complex, structure: 2-(cyclohexanecarbonyloxy)-2-methylpropanal (Isomer A) . To provide a robust comparative framework, this guide will focus on the definitive differentiation of Isomer A from a key constitutional isomer, 1-(cyclohexanecarbonyloxy)propan-2-one (Isomer B) . Both molecules share the formula C₁₁H₁₈O₃, making them ideal candidates for a detailed analytical comparison.

This document provides researchers, scientists, and drug development professionals with a comprehensive, multi-technique workflow, grounded in experimental evidence and first principles, to unambiguously distinguish between these and similar isomeric structures.

Structural Overview: Aldehyde vs. Ketone Isomerism

The fundamental difference between our target isomers lies in the placement of a carbonyl group and the substitution pattern on the aliphatic chain.

• Isomer A (2-(cyclohexanecarbonyloxy)-2-methylpropanal): An α-acyloxy aldehyde. It features an aldehyde functional group (-CHO) where the α-carbon is a quaternary center, bonded to two methyl groups and the cyclohexanecarboxylate ester.

• Isomer B (1-(cyclohexanecarbonyloxy)propan-2-one): An α-acyloxy ketone. It contains a methyl ketone functional group (-C(=O)CH₃) and an ester linked via a methylene (-CH₂-) bridge.

This seemingly subtle difference in atomic connectivity leads to profound changes in the chemical environment of each atom, which can be exploited by modern analytical techniques.

Caption: 2D structures of the constitutional isomers Isomer A and Isomer B.

The Analytical Workflow: A Multi-Technique Strategy

A single analytical method is often insufficient for the definitive identification of isomers. An orthogonal approach, using multiple techniques that probe different molecular properties, provides the highest degree of confidence. The recommended workflow integrates spectroscopic and chromatographic methods to build a comprehensive and self-validating analytical case.

Caption: Recommended workflow for isomer differentiation.

In-Depth Spectroscopic Analysis

Spectroscopy is the cornerstone of structural elucidation, providing a detailed fingerprint of a molecule's atomic and electronic structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Tool

NMR spectroscopy is unparalleled in its ability to provide detailed information about the connectivity and chemical environment of atoms.[1] The distinct electronic environments in Isomer A and Isomer B will result in markedly different ¹H and ¹³C NMR spectra.

Experimental Protocol: ¹H and ¹³C NMR

• Sample Preparation: Dissolve 5-10 mg of the purified sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% tetramethylsilane (TMS) as an internal standard.

• Instrumentation: Acquire spectra on a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition: Acquire data with a 90° pulse, a relaxation delay of 5 seconds, and 16 scans.

• ¹³C NMR Acquisition: Acquire data using a proton-decoupled sequence with a 45° pulse, a relaxation delay of 2 seconds, and accumulate at least 1024 scans for a good signal-to-noise ratio.

• Data Processing: Process the raw data (Free Induction Decay) with an exponential multiplication (line broadening of 0.3 Hz for ¹H, 1.0 Hz for ¹³C) and Fourier transformation. Reference the spectra to TMS at 0.00 ppm.

Predicted Spectral Data & Interpretation

The key to differentiation lies in the unique signals arising from the aldehyde and ketone functionalities.

Signal Type	Isomer A (Predicted)	Isomer B (Predicted)	Causality & Expert Insight
¹H Aldehyde Proton	~9.5-9.7 ppm (singlet)[3][4]	Absent	The proton attached to the aldehyde carbonyl is highly deshielded due to the electronegativity of the oxygen and the magnetic anisotropy of the C=O bond. Its presence is a definitive marker for Isomer A.
¹H Acetyl Protons	Absent	~2.2 ppm (singlet)[3]	The three protons of the methyl group adjacent to the ketone carbonyl are in a distinct chemical environment. This sharp singlet is a clear identifier for Isomer B.
¹H Methylene Protons	Absent	~4.6 ppm (singlet)	The two protons of the -O-CH₂-C=O moiety are deshielded by both the adjacent ester oxygen and the ketone carbonyl, shifting them significantly downfield.
¹H α-Methyl Protons	~1.5 ppm (singlet, 6H)	Absent	In Isomer A, the two methyl groups on the quaternary α-carbon are equivalent, producing a single, intense signal integrating to six protons.
¹³C Carbonyls	Ester: ~175 ppmAldehyde: ~190-200 ppm[5][6][7]	Ester: ~175 ppmKetone: ~205-220 ppm[5][6][7]	Ketone carbonyls are typically the most deshielded carbons in a ¹³C spectrum, appearing at a higher chemical shift than aldehyde carbonyls.[8] This provides an unambiguous distinction.

Infrared (IR) Spectroscopy: A Rapid Screening Method

IR spectroscopy provides a quick and non-destructive method for identifying functional groups based on their vibrational frequencies. The key is to distinguish between the different types of carbonyl (C=O) groups present in each isomer.[9]

Experimental Protocol: Attenuated Total Reflectance (ATR)-IR

• Sample Preparation: Place a single drop of the neat liquid sample (or a small amount of solid) directly onto the ATR crystal.

• Background Scan: Perform a background scan of the empty ATR crystal to subtract atmospheric H₂O and CO₂ signals.

• Sample Scan: Acquire the sample spectrum over a range of 4000-600 cm⁻¹, co-adding 16 scans for a high-quality spectrum.

• Cleaning: Clean the ATR crystal thoroughly with a suitable solvent (e.g., isopropanol) after analysis.

Predicted Spectral Data & Interpretation

Vibrational Mode	Isomer A (Predicted, cm⁻¹)	Isomer B (Predicted, cm⁻¹)	Causality & Expert Insight
Ester C=O Stretch	~1750-1735[10][11]	~1750-1735[10][11]	Saturated aliphatic esters have a characteristic and strong absorption in this region. This band will be present in both isomers.
Aldehyde C=O Stretch	~1740-1720[12][13]	Absent	The aldehyde carbonyl stretch often appears at a slightly higher wavenumber than a ketone. However, it will likely overlap with the strong ester C=O band, making it difficult to resolve.
Ketone C=O Stretch	Absent	~1725-1705[3][13]	The ketone C=O stretch typically occurs at a lower frequency than the ester, potentially allowing for resolution of two distinct C=O bands for Isomer B.
Aldehyde C-H Stretch	~2830 & ~2720[10][12]	Absent	This pair of weak to medium bands, resulting from Fermi resonance, is a hallmark of the aldehyde functional group. The band near 2720 cm⁻¹ is particularly diagnostic as it appears in a region with few other absorptions.[12] Its presence is strong evidence for Isomer A.

Mass Spectrometry (MS): Unveiling Fragmentation Pathways

Mass spectrometry, particularly when coupled with gas chromatography (GC-MS), provides molecular weight information and crucial structural clues based on how the molecule fragments upon ionization. Electron Ionization (EI) is a high-energy technique that induces reproducible fragmentation, creating a unique "mass fingerprint" for each isomer.

Experimental Protocol: Electron Ionization-Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce the sample via a direct insertion probe or, preferably, a GC inlet for prior separation (see Section 5).

• Ionization: Use a standard electron energy of 70 eV to generate molecular ions and subsequent fragments.

• Analysis: Scan a mass-to-charge (m/z) range from 40 to 300 amu using a quadrupole or time-of-flight (TOF) analyzer.

• Data Interpretation: Analyze the resulting mass spectrum, identifying the molecular ion (M⁺˙) and key fragment ions.

Predicted Fragmentation & Interpretation

Both isomers will have the same molecular ion peak at m/z = 198 . The differentiation relies entirely on their distinct fragmentation pathways.

Caption: Key EI-MS fragmentation pathways for Isomer A and Isomer B.

Key Fragment (m/z)	Isomer A	Isomer B	Mechanism & Expert Insight
M-29 (m/z 169)	Prominent	Minor/Absent	Alpha-cleavage with loss of the formyl radical (·CHO) is a characteristic fragmentation pathway for aldehydes.[14][15][16][17]
m/z 43	Minor	Often Base Peak	Formation of the highly stable acylium ion ([CH₃CO]⁺) from α-cleavage is a dominant fragmentation pathway for methyl ketones.[18] This is arguably the most diagnostic fragment for Isomer B.
McLafferty Rearrangement	Unlikely	Possible	Isomer B possesses γ-hydrogens (on the cyclohexane ring) relative to the ketone carbonyl, making a McLafferty rearrangement possible.[18][19] This would produce a characteristic neutral loss and a charged fragment, further distinguishing it from Isomer A.

Chromatographic Separation: Resolving Isomeric Mixtures

While spectroscopy identifies a pure compound, chromatography is essential for separating isomers within a mixture.[20][21] Gas chromatography (GC) is the ideal technique for volatile, thermally stable compounds like the target esters.[22][23][24]

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

• Instrumentation: Use a GC system equipped with a mass spectrometer detector.

• Column Selection: A mid-polarity column, such as one with a 5% phenyl / 95% dimethylpolysiloxane stationary phase (e.g., DB-5ms or equivalent), provides a good balance of interactions for separating compounds with different polarities. Column dimensions of 30 m x 0.25 mm x 0.25 µm are standard.

• GC Conditions:

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Injector: Splitless mode at 250 °C.

  • Oven Program: Start at 80 °C, hold for 1 minute, then ramp at 10 °C/min to 280 °C and hold for 5 minutes.

• MS Conditions: Use the EI conditions described in Section 4.3, acquiring data in full scan mode.

Expected Results & Interpretation

The two isomers are expected to have different retention times (RT). Isomer A, with its slightly more exposed aldehyde group, may exhibit different interactions with the stationary phase compared to the more sterically shielded ketone in Isomer B. It is anticipated that Isomer B, being slightly more polar due to the ketone, might have a longer retention time on a standard non-polar to mid-polar column. However, this must be confirmed experimentally. The combination of a unique retention time and a unique mass spectrum for each peak provides definitive evidence for the presence of both isomers in a mixture.[1][25]

Conclusion: A Definitive, Integrated Approach

The structural differentiation of the constitutional isomers 2-(cyclohexanecarbonyloxy)-2-methylpropanal (Isomer A) and 1-(cyclohexanecarbonyloxy)propan-2-one (Isomer B) is readily achievable through a systematic and multi-faceted analytical approach.

Summary of Key Distinguishing Features:

Technique	Isomer A (Aldehyde)	Isomer B (Ketone)
¹H NMR	Signal at ~9.6 ppm (s, 1H)	Signal at ~2.2 ppm (s, 3H)
¹³C NMR	Carbonyl at ~190-200 ppm	Carbonyl at ~205-220 ppm
IR	C-H stretch at ~2720 cm⁻¹	Two distinct C=O bands possible
MS	Prominent M-29 fragment	Prominent m/z 43 fragment (base peak)
GC	Unique Retention Time	Different Retention Time

While each technique provides valuable data, NMR spectroscopy offers the most definitive and unambiguous structural information . The presence of the aldehyde proton signal in the ¹H NMR spectrum is an irrefutable marker for Isomer A. For routine analysis of mixtures, a validated GC-MS method is the most efficient workflow , providing both separation and identification in a single run by correlating distinct retention times with the diagnostic fragmentation patterns established herein. This guide provides the foundational protocols and interpretive logic to ensure accurate and reliable isomer characterization.

References

• JoVE. (2024). IR Frequency Region: Alkene and Carbonyl Stretching.
• Weiler, L. (1972). Mass Spectra of β-Keto Esters. Canadian Journal of Chemistry, 50(16), 2707-2710.
• Weiler, L. (1972). Mass Spectra of β-Keto Esters. Canadian Science Publishing.
• Abraham, R. J., & Mobli, M. (2003). 1H chemical shifts in NMR: Part 19. Carbonyl anisotropies and steric effects in aromatic aldehydes and ketones. Magnetic Resonance in Chemistry, 41(1), 26-36.
• Gajda, I., et al. (2013). Analysis of α-acyloxyhydroperoxy aldehydes with electrospray ionization-tandem mass spectrometry (ESI-MS(n)). Journal of Mass Spectrometry, 48(1), 101-111.
• St. Paul's Cathedral Mission College. INFRARED SPECTROSCOPY.
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• Virginia Open Data Portal. Compound 527139: Methyl 2-methyl-5-(1-oxopropan-2-yl)
• Chemical Synthesis Database. methyl 2-oxo-6-[(1E)
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Safety & Regulatory Compliance

2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate proper disposal procedures

The safe handling and disposal of complex organic intermediates are critical components of laboratory safety and regulatory compliance. 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate is a bifunctional organic molecule featuring both an ester linkage and an aldehyde moiety (the 1-oxopropan-2-yl group). Because of this dual functionality, the compound presents specific reactivity hazards—namely, susceptibility to acid/base-catalyzed hydrolysis and auto-oxidation.

This guide provides drug development professionals and laboratory scientists with an authoritative, self-validating operational plan for the segregation, containment, and disposal of this compound, ensuring compliance with environmental regulations and maintaining a culture of safety[1].

Hazard Assessment & Mechanistic Causality

To design an effective disposal strategy, we must first understand the chemical causality behind the compound's reactivity. Treating all organic waste as a monolithic category is a dangerous practice that often leads to laboratory accidents.

• Aldehyde Oxidation Risk: The 1-oxopropan-2-yl group contains a reactive aldehydic hydrogen. In the presence of air or strong oxidizers, aldehydes can undergo auto-oxidation to form carboxylic acids or, transiently, peroxy acids. Mixing this compound with oxidizing waste (e.g., nitric acid, peroxides) will trigger a highly exothermic reaction, potentially leading to thermal runaway and container rupture[1].

• Ester Hydrolysis: The cyclohexanecarboxylate ester linkage is susceptible to saponification by strong bases or hydrolysis by strong acids. These reactions alter the physical properties of the waste stream (e.g., precipitating solid cyclohexanecarboxylic acid) and can generate heat.

• Environmental Toxicity: As a non-miscible organic solvent, improper disposal via the sink violates Environmental Protection Agency (EPA) regulations and poses a severe threat to aquatic ecosystems[2].

Chemical incompatibilities and degradation pathways for the target ester.

Quantitative Data for Disposal Logistics

To standardize the disposal process, adhere to the following operational metrics. These parameters dictate how the waste must be stored and transported prior to final destruction.

Parameter	Guideline Value	Operational Significance
Waste Classification	Non-halogenated Organic	Dictates carboy segregation; must not be mixed with halogenated solvents to prevent toxic dioxin formation during incineration.
pH Range (if aqueous)	6.0 - 8.0	If mixed with aqueous washings, the pH must be verified as neutral to prevent in-situ ester hydrolysis[3].
Max Accumulation Time	< 90 Days	Required by EPA Resource Conservation and Recovery Act (RCRA) for large quantity generators[2].
Container Material	HDPE or PTFE-lined Glass	Prevents solvent degradation of the container wall; standard plastics may swell or dissolve.
Final Disposal Method	High-Temp Incineration	Ensures complete thermal destruction (>850°C) of the organic framework[3].

Operational Protocols: A Self-Validating System

The following procedures are designed as self-validating loops. Each operational step includes a built-in validation check to ensure the protocol is executed flawlessly, eliminating the accumulation of hidden errors.

Protocol A: Routine Laboratory Waste Collection

Because 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate cannot be disposed of by evaporation or sewer discharge[4], it must be systematically collected for institutional hazardous waste pickup.

• Container Preparation & Inspection: Select a high-density polyethylene (HDPE) or PTFE-lined glass carboy explicitly designated for "Non-Halogenated Organic Waste."

  • Validation Check: Visually inspect the container for structural integrity. Review the attached hazardous waste log to confirm that no strong acids, bases, or oxidizers have been previously added to this carboy[4].

• Transfer Process: Working inside a certified chemical fume hood, use a grounded funnel to pour the waste into the carboy. This prevents static electricity buildup, which could ignite organic vapors.

  • Validation Check: Observe the liquid as it enters the carboy. Ensure no phase separation, bubbling, or heat generation occurs, which would indicate an unintended chemical reaction.

• Sealing and Containment: Immediately remove the funnel and cap the container tightly. Aldehydes exposed to ambient air will slowly oxidize, potentially altering the waste profile.

  • Validation Check: Gently tilt the sealed container to ensure the cap is leak-proof. Verify that the carboy is resting within a secondary containment tray capable of holding 110% of the container's volume[4].

• Documentation: Update the hazardous waste tag immediately. Write out the full chemical name—do not use abbreviations or structural formulas[4].

Protocol B: Emergency Spill Response

In the event of a spill, immediate containment is required to prevent vapor inhalation and environmental release.

• Isolation: Evacuate non-essential personnel and maximize fume hood ventilation. Don appropriate Personal Protective Equipment (PPE), including splash goggles, a lab coat, and heavy-duty nitrile gloves.

  • Validation Check: Verify that the ventilation system is actively pulling air away from the breathing zone before approaching the spill.

• Absorption: Cover the spill completely with an inert, non-combustible absorbent material such as vermiculite, dry sand, or a commercial universal spill pad.

  • Causality Note:Never use combustible materials (like paper towels) for large organic spills. The high surface area of the paper combined with the organic liquid creates a severe fire hazard, especially if the aldehyde begins to auto-oxidize.

• Collection: Use non-sparking tools (e.g., a polypropylene dustpan) to sweep up the saturated absorbent. Place the material into a solid hazardous waste container.

  • Validation Check: Ensure the surface is completely dry. Wash the affected area with a mild detergent solution to remove residual ester, then wipe dry.

Final Disposal Workflow

The overriding principle of laboratory waste management is that no experiment should begin without a formulated disposal plan[1]. For 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate, the only compliant endpoint is high-temperature incineration by an EPA-permitted facility. Incineration destroys the oxidizable organic chemicals, converting the carbon and hydrogen framework into CO₂ and H₂O[1].

Sequential workflow for the segregation and disposal of organic ester waste.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. "Management of Waste - Prudent Practices in the Laboratory." National Center for Biotechnology Information (NCBI). Available at:[Link]

• Dartmouth College Environmental Health and Safety. "Hazardous Waste Disposal Guide." Dartmouth College. Available at: [Link]

• Hazardous Waste Experts. "How Do You Dispose of Organic Solvents?" Hazardous Waste Experts. Available at:[Link]

• Physikalisch-Technische Bundesanstalt. "Chemical Waste Management for Laboratories." PTB. Available at:[Link]

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Personal protective equipment for handling 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate

Essential Safety Guidance: 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate

A Note on Chemical Safety and the Importance of a Specific Safety Data Sheet (SDS)

For laboratory personnel, including researchers, scientists, and professionals in drug development, the cornerstone of safe chemical handling is the Safety Data Sheet (SDS). This document, provided by the manufacturer or supplier, contains critical, substance-specific information regarding potential hazards, necessary personal protective equipment (PPE), and proper handling and disposal procedures.

Following a comprehensive search for safety information on 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate, a specific SDS for this compound could not be located. While data on structurally similar chemicals is available, it is against established safety protocols and principles of scientific integrity to extrapolate safety and handling procedures from related but distinct molecules. Each chemical possesses a unique toxicological and hazard profile.

Therefore, this guide will focus on the principles of safe chemical handling in the absence of a specific SDS and provide a procedural framework for risk assessment. It is imperative to obtain the official SDS from the chemical supplier before commencing any work with 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate.

Immediate Actions and Procedural Framework

In the absence of a specific SDS, a conservative approach based on a thorough risk assessment is mandatory. The following steps provide a procedural guide for operations involving a novel or uncharacterized compound.

Hazard Identification and Assumption of Risk

Until a specific SDS is available, 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate should be handled as a substance of unknown toxicity and hazard. This necessitates assuming a high level of risk and implementing the most stringent safety precautions. Based on the functional groups present (an ester of a carboxylic acid and a tertiary alcohol), potential hazards could include:

• Skin and eye irritation: Many esters can cause irritation upon contact.

• Respiratory tract irritation: Inhalation of vapors or aerosols may be harmful.

• Flammability: While not definitively known, organic esters can be flammable.

Engineering Controls: The First Line of Defense

Primary exposure controls should always be engineering solutions that isolate the hazard from the user.

• Chemical Fume Hood: All handling of 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate, including weighing, transferring, and preparing solutions, must be conducted within a certified chemical fume hood. This is crucial to prevent the inhalation of any potential vapors or aerosols.

• Ventilation: Ensure the laboratory has adequate general ventilation to supplement the localized exhaust of the fume hood.

Personal Protective Equipment (PPE): A Summary of Precautionary Measures

The selection of PPE should be based on the assumed "worst-case" scenario for a chemical of unknown hazards. The following table summarizes the recommended PPE.

Body Part	Recommended PPE	Rationale
Eyes/Face	Chemical splash goggles and a face shield	Provides maximum protection against splashes and unforeseen reactions.
Hands	Chemically resistant gloves (e.g., Nitrile or Neoprene)	Protects against direct skin contact. The specific glove type should be confirmed against the solvent used, if any. Always check for breakthrough times.
Body	Flame-retardant laboratory coat	Protects against splashes and provides a barrier. Flame-retardant material is a prudent precaution for an organic compound with unknown flammability.
Feet	Closed-toe shoes	Prevents injury from spills and dropped equipment.

Safe Handling and Operational Plan

A clear, step-by-step operational plan is essential to minimize risk.

• Preparation: Before handling the chemical, ensure all necessary engineering controls are operational and all required PPE is readily available and in good condition.

• Weighing and Transfer: Conduct all weighing and transfers within a chemical fume hood. Use disposable weighing boats and spatulas to minimize contamination.

• Solution Preparation: When dissolving the compound, add it slowly to the solvent to avoid splashing. Keep the container covered as much as possible.

• Spill Management: Have a chemical spill kit readily accessible. In case of a spill, evacuate the immediate area and follow established laboratory spill cleanup procedures. Given the unknown nature of the compound, it is advisable to have absorbent materials and appropriate waste containers on hand.

• First Aid: Ensure that the location of the nearest safety shower and eyewash station is known to all personnel involved in the experiment. In case of exposure, immediately flush the affected area with copious amounts of water and seek medical attention.

Disposal Plan

All waste containing 2-Methyl-1-oxopropan-2-yl cyclohexanecarboxylate must be treated as hazardous waste.

• Waste Segregation: Collect all liquid and solid waste in clearly labeled, sealed, and appropriate hazardous waste containers. Do not mix with other waste streams unless compatibility is known.

• Labeling: The waste container must be labeled with the full chemical name and the words "Hazardous Waste."

• Disposal: Dispose of the waste through your institution's environmental health and safety (EHS) office. Do not pour any amount down the drain.

Logical Workflow for Handling Chemicals with Unknown Hazards

The following diagram illustrates the essential workflow to follow when handling a chemical for which a specific SDS is not immediately available.